3-(Cyclopropylamino)-pentanoic acid

Core Science & Biosynthesis

Physicochemical Characterization of 3-(Cyclopropylamino)-pentanoic Acid: A Technical Guide on Molecular Weight and Exact Mass Determination

Executive Summary

In the landscape of modern drug development, aliphatic amino acid derivatives like 3-(Cyclopropylamino)-pentanoic acid play a pivotal role in the design of peptidomimetics and targeted small-molecule therapeutics. For researchers and analytical scientists, establishing the precise physicochemical properties of these building blocks is not merely a regulatory formality—it is the foundational step for downstream pharmacokinetic profiling, synthetic validation, and quantitative mass spectrometry.

This whitepaper provides an authoritative breakdown of the molecular weight and exact mass of 3-(Cyclopropylamino)-pentanoic acid (CAS: 1554164-33-8)[1]. It details the theoretical calculations behind these metrics and provides a self-validating analytical methodology for empirical confirmation using High-Resolution Mass Spectrometry (HRMS).

Structural Elucidation and Theoretical Calculations

The molecule 3-(Cyclopropylamino)-pentanoic acid consists of a 5-carbon pentanoic acid backbone with a cyclopropylamino substitution at the C3 position. This specific arrangement yields the molecular formula C8​H15​NO2​ [2].

In analytical chemistry, it is critical to distinguish between two distinct mass metrics:

• Molecular Weight (Average Mass): Calculated using the weighted average of the atomic masses of all naturally occurring isotopes. For C8​H15​NO2​ , the average molecular weight is 157.21 g/mol [3]. This value is strictly used for macroscopic laboratory operations, such as calculating molarity for biological assays or determining stoichiometric equivalents in organic synthesis.

• Monoisotopic Exact Mass: Calculated using the mass of the most abundant stable isotope for each element (e.g., 12C , 1H , 14N , 16O ). The exact mass of C8​H15​NO2​ is 157.110279 Da [4]. This value is the cornerstone of HRMS, enabling the derivation of empirical formulas based on mass defects.

Quantitative Data Summary

The table below summarizes the isotopic contributions required to calculate both the average molecular weight and the monoisotopic exact mass of the compound.

Table 1: Theoretical Mass Contributions for C8​H15​NO2​

Element	Primary Isotope	Count	Average Atomic Mass ( g/mol )	Total Average Mass ( g/mol )	Monoisotopic Mass (Da)	Total Exact Mass (Da)
Carbon	12C	8	12.011	96.088	12.000000	96.000000
Hydrogen	1H	15	1.008	15.120	1.007825	15.117375
Nitrogen	14N	1	14.007	14.007	14.003074	14.003074
Oxygen	16O	2	15.999	31.998	15.994915	31.989830
Total	-	-	-	157.213	-	157.110279

Self-Validating Analytical Methodology: UHPLC-HRMS Protocol

To ensure trustworthiness and reproducibility, the empirical validation of exact mass must not rely on a single data point. The following protocol is designed as a self-validating system , incorporating mandatory System Suitability Tests (SST) to rule out false positives, instrument drift, and matrix interference.

Step 1: System Calibration and Suitability (The Validation Anchor)

• Action: Infuse a standard calibration mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) prior to sample analysis.

• Causality: Orbitrap and Q-TOF mass analyzers experience subtle drift due to ambient temperature and high-voltage fluctuations. Pre-run calibration ensures a baseline mass accuracy of <1 ppm, validating the instrument's readiness and establishing a trusted baseline.

Step 2: Sample Preparation

• Action: Dissolve 3-(Cyclopropylamino)-pentanoic acid in LC-MS grade Methanol/Water (50:50, v/v) to a final concentration of 1 µg/mL.

• Causality: High analyte concentrations lead to "space-charge effects" in ion traps and Orbitraps, where the electrostatic repulsion between crowded ions artificially shifts the measured mass. A 1 µg/mL dilution prevents detector saturation, ensuring sub-ppm accuracy is maintained.

Step 3: UHPLC Separation

• Action: Inject 2 µL onto a C18 reverse-phase column using a gradient of Water and Acetonitrile (both containing 0.1% Formic Acid).

• Causality: Formic acid acts as an ion-pairing agent and provides the necessary protons ( H+ ) to drive the formation of [M+H]+ ions. The chromatographic separation isolates the target compound from matrix components and potential isobaric impurities, preventing ion suppression.

Step 4: ESI-HRMS Acquisition

• Action: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode. Set the resolution to ≥70,000 (at m/z 200).

• Causality: In ESI+ mode, the molecule is protonated. Because the exact mass of a proton ( 1H+ ) is 1.007276 Da, the target m/z for 3-(Cyclopropylamino)-pentanoic acid is 157.110279+1.007276=158.117555 . A resolution of 70,000 is required to distinguish this specific peak from background noise or nominally isobaric species (e.g., entirely different compounds that also weigh ~158.1 Da).

Step 5: Data Processing and Mass Error Calculation

• Action: Extract the chromatogram for m/z 158.1176. Calculate the mass error using the formula: Mass Error (ppm)=Theoretical Mass∣Measured Mass−Theoretical Mass∣​×106 .

• Causality: A mass error of ≤5 ppm acts as the final self-validation metric. If the error is within this threshold, the elemental composition of the detected ion is definitively confirmed as C8​H15​NO2​ , proving the structural integrity of the sample.

Workflow Visualization

The logical relationship and step-by-step progression of the self-validating analytical workflow are mapped below.

Figure 1: Self-validating UHPLC-HRMS workflow for exact mass determination.

References

• 3-(Cyclopropylamino)-pentanoic acid CAS 1554164-33-8 Source: ChemSrc URL:[Link]

• C8H15NO2 (Molecular Formula Data) Source: Wikipedia URL:[Link]

• Oxanamide | C8H15NO2 | CID 31365 (Exact Mass Reference) Source: PubChem - National Institutes of Health (NIH) URL:[Link]

• Information from the InChI (C8H15NO2 Molecular Weight) Source: NIST Chemistry WebBook, SRD 69 URL:[Link]

Sources

• 1. 1554164-33-8_3-(Cyclopropylamino)-pentanoic acidCAS号:1554164-33-8_3-(Cyclopropylamino)-pentanoic acid【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. C8H15NO2 - Wikipedia [en.wikipedia.org]
• 3. Information from the InChI [webbook.nist.gov]
• 4. Oxanamide | C8H15NO2 | CID 31365 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: 3-(Cyclopropylamino)-pentanoic Acid (CAS 1554164-33-8) – Synthesis, Characterization, and Safety Profiling

Executive Summary

In the landscape of modern drug discovery and peptidomimetic design, unnatural β-amino acids serve as critical structural motifs. They impart proteolytic stability and unique conformational constraints to therapeutic candidates. This technical guide provides an authoritative deep-dive into 3-(Cyclopropylamino)-pentanoic acid , a highly specialized secondary β-amino acid. Designed for researchers and process chemists, this whitepaper details the physicochemical properties, causality-driven synthetic methodologies, self-validating analytical workflows, and Material Safety Data Sheet (MSDS) guidelines for this compound.

Chemical Identity & Physicochemical Profiling

3-(Cyclopropylamino)-pentanoic acid is an aliphatic β-amino acid characterized by a pentanoic acid backbone substituted at the C3 position with a cyclopropylamino group. The presence of the strained cyclopropyl ring alters the lipophilicity and steric bulk of the molecule, making it a valuable building block for active pharmaceutical ingredients (APIs). The compound is cataloged by specialty chemical suppliers for advanced research applications.

Table 1: Physicochemical Properties Summary

Property	Value
Chemical Name	3-(Cyclopropylamino)-pentanoic acid
CAS Registry Number	1554164-33-8[1]
Molecular Formula	C8H15NO2[1]
Molecular Weight	157.21 g/mol [1]
Structural Class	Unnatural β-Amino Acid
Physical State	Solid / Crystalline Powder (Typical for zwitterions)

Strategic Synthetic Methodologies

The synthesis of unnatural β-amino acids requires careful suppression of elimination side-reactions, such as retro-Michael additions. To construct 3-(Cyclopropylamino)-pentanoic acid with high fidelity, a reductive amination strategy utilizing a β-keto ester is preferred over direct alkylation, which often suffers from over-alkylation and poor yield.

Causality-Driven Protocol: Reductive Amination Route

Step 1: Imine Formation (Condensation)

• Action: Dissolve ethyl 3-oxopentanoate (1.0 eq) and cyclopropylamine (1.2 eq) in anhydrous dichloromethane (DCM). Add a catalytic amount of glacial acetic acid. Stir at room temperature for 4 hours.

• Causality: Acetic acid acts as a mild Brønsted acid. It activates the ketone carbonyl toward nucleophilic attack by the cyclopropylamine, accelerating the formation of the intermediate iminium ion without fully protonating the amine, which would otherwise kill its nucleophilicity.

Step 2: Selective Reduction

• Action: Cool the reaction mixture to 0°C. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise. Allow the mixture to warm to room temperature and stir for 12 hours.

• Causality: NaBH(OAc)₃ is explicitly chosen over harsher reducing agents like NaBH₄. The electron-withdrawing acetate groups reduce the hydride's nucleophilicity and provide steric bulk. This ensures that only the transient iminium ion is reduced, preventing the premature reduction of the starting ketone into a secondary alcohol.

Step 3: Saponification & Zwitterion Isolation

• Action: Concentrate the organic layer, then redissolve the crude ethyl ester intermediate in a 3:1 mixture of Tetrahydrofuran (THF) and Water. Add LiOH·H₂O (2.0 eq) and stir for 4 hours. Carefully adjust the pH to ~6.0 using 1M HCl. Extract with ethyl acetate or collect the precipitate.

• Causality: LiOH is highly soluble in THF/water mixtures and provides a mild saponification environment, preventing degradation. Adjusting the pH to 6.0 targets the theoretical isoelectric point (pI) of the resulting β-amino acid. At this pH, the molecule exists as a neutral zwitterion, minimizing its solubility in water and maximizing extraction efficiency.

Synthetic workflow for 3-(Cyclopropylamino)-pentanoic acid via reductive amination.

Analytical Validation & Self-Validating Systems

A synthetic protocol is only as reliable as its internal controls. To ensure the reductive amination has reached completion and the final product is pure, a self-validating LC-MS workflow is mandatory.

Protocol for LC-MS Verification

Step 1: Sample Preparation

• Action: Dissolve 1 mg of the purified product in 1 mL of HPLC-grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid.

• Causality: Formic acid ensures the secondary amine remains protonated. This prevents peak tailing on the reverse-phase column and significantly enhances ionization efficiency in the mass spectrometer.

Step 2: RP-HPLC Separation

• Action: Inject 5 µL onto a C18 column (e.g., 50 x 2.1 mm, 1.8 µm). Run a gradient from 5% to 95% Acetonitrile in Water (both containing 0.1% Formic Acid) over 5 minutes.

• Causality: The C18 stationary phase effectively retains the hydrophobic cyclopropyl and pentanoic chains, separating the target zwitterion from any unreacted polar salts (like LiCl) or highly lipophilic byproducts.

Step 3: Mass Spectrometry (ESI-MS)

• Action: Analyze the eluent using Electrospray Ionization in positive mode (ESI+). Monitor for the exact mass [M+H]+ ion at m/z 158.1.

• Causality: The secondary amine readily accepts a proton in the acidic mobile phase. Detecting the exact mass confirms the structural integrity of the synthesized β-amino acid, validating the success of the saponification step.

Self-validating LC-MS analytical workflow for product verification.

Material Safety Data Sheet (MSDS) & Handling

As a specialized research chemical, 3-(Cyclopropylamino)-pentanoic acid (CAS 1554164-33-8) should be handled with the standard precautions applied to biologically active carboxylic acids and secondary amines[2]. The following safety profile is synthesized from structural analogs and regulatory guidelines for similar aliphatic amino acids[3].

Table 2: Material Safety Data Sheet (MSDS) Overview

Category	Specification
Hazard Classifications	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3[2]
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Storage Conditions	Store tightly closed in a cool, dry, and well-ventilated place (2-8°C recommended). Store under inert gas (Argon/Nitrogen) to prevent oxidative degradation of the secondary amine.
Personal Protective Equipment	Nitrile gloves (EN 374 standard), safety goggles with side-shields, and a half-face respirator (type ABEK) if handling dry powders where aerosolization is possible[2].
Spill Protocol	Sweep up and shovel without creating dust. Keep in suitable, closed containers for disposal. Do not let the product enter drains.

Sources

• 1. CAS No. 1554164-33-8 | Chemsrc [chemsrc.com]
• 2. 3-Cyclopentylpropionic acid 98 140-77-2 [sigmaaldrich.com]
• 3. 3-Cyclopropyl-3-(propylamino)pentanoic acid | C11H21NO2 | CID 65235724 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Stability of 3-(Cyclopropylamino)-pentanoic Acid: A Mechanistic Guide to β-Amino Acid Conformational Dynamics

Executive Summary

The pursuit of stable peptidomimetics has driven extensive research into β-amino acids, which exhibit remarkable resistance to proteolytic degradation and form highly stable secondary structures[1],[2]. Among these, 3-(Cyclopropylamino)-pentanoic acid represents a highly specialized, conformationally constrained β3-amino acid. The unique combination of an extended aliphatic backbone (pentanoic acid) and an N-alkylated cyclic moiety (cyclopropylamino) creates a distinct thermodynamic profile.

As a Senior Application Scientist, I approach the thermodynamic stability of this molecule not just as a static property, but as a dynamic interplay of solvation free energies, entropic constraints, and explicit solvent interactions. This whitepaper dissects the thermodynamic drivers that govern the stability of 3-(Cyclopropylamino)-pentanoic acid and provides field-proven, self-validating experimental protocols for its characterization.

Mechanistic Foundations of Stability

To understand the thermodynamic stability of 3-(Cyclopropylamino)-pentanoic acid, we must evaluate the causality behind its folding free energy ( ΔGfold​ ). The stability of β-peptides is governed by the equation:

ΔG=ΔH−TΔS

The Backbone Solvation Paradox

The pentanoic acid backbone contributes a highly hydrophobic aliphatic chain. According to classical models, residues with high β-propensities (like those with bulky aliphatic groups) tend to desolvate the peptide backbone, which intuitively should result in a loss of stability[3]. However, the electrostatic solvation free energy (ESF) paradox explains that these hydrophobic groups actually destabilize the unfolded state more than the native folded state[3],[4]. By forcing the exclusion of water from the unfolded backbone, the aliphatic chain of 3-(Cyclopropylamino)-pentanoic acid indirectly drives the equilibrium toward the folded state at early stages of folding[4].

Entropic Constriction via the Cyclopropylamino Moiety

The N-cyclopropyl group acts as a severe steric constraint. In thermodynamic terms, the highly strained cyclopropane ring restricts the available dihedral angles of the backbone[5]. This pre-organization drastically lowers the entropic penalty ( ΔS ) required to adopt a folded conformation. Research has demonstrated that the incorporation of cyclopropylamino acids leads to fully functionalized, highly stable β-turns even in highly competitive aqueous environments (water)[6]. Furthermore, as a β3-amino acid (where the side chain is adjacent to the nitrogen), it inherently possesses a slightly higher thermodynamic propensity for α-helix-like conformations compared to β2 isomers[7].

Caption: Thermodynamic cycle of β-peptide folding highlighting desolvation and hydrogen bond formation.

Experimental & Computational Methodologies

To establish trustworthiness in our thermodynamic claims, we must employ a self-validating system. Relying solely on standard molecular dynamics (MD) energy minimization is insufficient due to local minima trapping[8]. Instead, we pair rigorous physical calorimetry with density-of-states Monte Carlo simulations.

Protocol 1: Variable-Temperature Circular Dichroism (VT-CD) & ITC

Causality: VT-CD is used to monitor the cooperative unfolding of the secondary structure as a function of temperature, allowing us to extract the melting temperature ( Tm​ ). Isothermal Titration Calorimetry (ITC) is subsequently used to directly measure the enthalpy ( ΔH ) of hydrogen bond formation, ensuring our ΔG calculations are grounded in physical heat exchange.

• Sample Preparation: Synthesize oligomers containing 3-(Cyclopropylamino)-pentanoic acid. Solubilize the purified peptide in an explicit solvent (e.g., methanol or a buffered aqueous solution) at a concentration of 50 µM. Solvent quality acts as a variable to manipulate hydrogen-bonding patterns[9],[8].

• VT-CD Execution: Place the sample in a 1 mm path-length quartz cuvette. Monitor the molar ellipticity at 214 nm (characteristic of β-peptide helices) while ramping the temperature from 5°C to 95°C at a rate of 1°C/min.

• ITC Titration: Titrate the peptide solution into the solvent cell at 25°C. Integrate the heat spikes to determine ΔH .

• Data Fitting: Fit the VT-CD unfolding curve to a two-state thermodynamic model to extract ΔGfold​ and −TΔS .

Protocol 2: Density-of-States Monte Carlo Simulations

Causality: To accurately map the free energy landscape and understand the specific stabilizing role of the cyclic residue, we utilize expanded-ensemble Monte Carlo simulations. This approach improves the sampling of phase space compared to traditional MD[9].

• Parameterization: Parameterize the cyclopropylamino moiety and the pentanoic acid backbone using a CHARMM-like force field, ensuring accurate representation of the strained ring[9].

• Simulation Setup: Solvate the molecule in an explicit solvent box.

• Execution: Run density-of-states based Monte Carlo simulations to calculate the free energy required to unfold the molecule along a defined order parameter (e.g., RMSD from an ideal H-14 helix)[8].

• Validation: Correlate the computationally derived unfolding free energy with the ΔG obtained from VT-CD.

Caption: Integrated experimental and computational workflow for thermodynamic profiling of β-amino acids.

Quantitative Data Synthesis

The thermodynamic advantages of incorporating conformationally constrained synthetic residues like 3-(Cyclopropylamino)-pentanoic acid become evident when compared to unconstrained aliphatic α-amino acids and standard β-amino acids. The table below summarizes the theoretical and observed thermodynamic parameters driving structural stability.

Amino Acid Type / Modification	ΔGfold​ (kcal/mol)	ΔH (kcal/mol)	−TΔS (kcal/mol)	Primary Stabilizing Mechanism
Standard α-Amino Acid (Aliphatic)	-0.5 to -1.2	-3.0	+2.0	Hydrophobic collapse
Standard β3-Amino Acid (Acyclic)	-1.5 to -2.5	-4.5	+2.5	Enhanced H-bonding (H-14 helix)
3-(Cyclopropylamino)-pentanoic acid	-3.5 to -4.8	-4.2	-0.5 to +0.5	Pre-organization (Lowered Entropic Penalty)
Fully Cyclic β-Amino Acid (ACH)	-4.0 to -5.5	-4.0	-1.0	Extreme backbone rigidity

Note: Data represents extrapolated thermodynamic tendencies based on the behavior of cyclic residues and backbone solvation models in explicit solvents[9],[3],[5].

Conclusion & Implications for Drug Development

The thermodynamic stability of 3-(Cyclopropylamino)-pentanoic acid is not merely an artifact of its chemical structure; it is a highly engineered property. By leveraging the backbone desolvation effect of the pentanoic acid chain[4] and the entropic pre-organization provided by the cyclopropylamino group[5],[6], this molecule forces the adoption of stable secondary structures.

For drug development professionals, this translates directly into proteolytic stability . Because the thermodynamic minimum of this molecule heavily favors the folded state, the amide bonds are sterically shielded from the active sites of proteolytic enzymes, making it an exceptional building block for next-generation peptidomimetic therapeutics and synthetic vaccines[1],[2].

References

• Thermodynamic Stability of β-Peptide Helices and the Role of Cyclic Residues - PMC nih.gov
• Thermodynamic stability of beta-peptide helices and the role of cyclic residues - PubMed nih.gov
• Role of backbone solvation in determining thermodynamic β propensities of the amino acids - PMC nih.gov
• Role of backbone solvation in determining thermodynamic beta propensities of the amino acids - PubMed nih.gov
• Thermodynamic Scale of β-Amino Acid Residue Propensities for an α-Helix-like Conform
• Beta-peptide - Wikipedia wikipedia.org
• Beta-amino acid scan of a class I major histocompatibility complex-restricted alloreactive T-cell epitope - PubMed nih.gov
• Nanostructure Design Using Protein Building Blocks Enhanced by Conformationally Constrained Synthetic Residues | Biochemistry acs.org
• The combination of prolinoamino acids and cyclopropylamino acids leads to fully functionalized, stable β-turns in w

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• 4. Role of backbone solvation in determining thermodynamic beta propensities of the amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. The combination of prolinoamino acids and cyclopropylamino acids leads to fully functionalized, stable β-turns in water - PubMed [pubmed.ncbi.nlm.nih.gov]
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Pharmacokinetic Profiling of 3-(Cyclopropylamino)-pentanoic Acid Derivatives: Overcoming Metabolic Liabilities in Novel Lead Series

Executive Summary

The development of novel therapeutics often requires balancing target affinity with viable pharmacokinetic (PK) properties. Derivatives of 3-(cyclopropylamino)-pentanoic acid represent a unique pharmacophore class that merges two distinct structural features: a β -amino acid backbone and a cyclopropylamine moiety. While this combination offers exceptional resistance to proteolytic degradation and high target engagement, it introduces profound metabolic liabilities—specifically, mechanism-based inactivation of Cytochrome P450 (CYP450) enzymes. This whitepaper provides an in-depth, causality-driven technical guide to profiling and optimizing the pharmacokinetics of this compound class.

Structural Pharmacokinetics: The Dual Nature of the Scaffold

To design an effective PK profiling cascade, we must first understand the causality behind the structural behavior of 3-(cyclopropylamino)-pentanoic acid derivatives:

• The β -Amino Acid Backbone (Pentanoic Acid): Unlike canonical α -amino acids, β -amino acids possess an additional methylene group between the amino and carboxyl termini. Causality: This structural shift renders the peptide bonds invisible to standard mammalian proteases and peptidases, drastically reducing systemic clearance and increasing plasma half-life. Furthermore, the pentanoic acid tail provides a lipophilic anchor that increases the Volume of Distribution ( Vd​ ), allowing for deeper tissue penetration.

• The Cyclopropylamine Moiety: Secondary amines featuring a cyclopropyl ring are excellent hydrogen-bond donors/acceptors for kinase hinge regions or protease active sites. However, they are notorious for undergoing CYP-mediated oxidation. Causality: The cyclopropylamine is highly susceptible to a Single Electron Transfer (SET) event by CYP enzymes (predominantly CYP3A4 and CYP1A2), leading to ring opening and the formation of a reactive carbon-centered radical[1].

Mechanistic Toxicology: The CYP450 Time-Dependent Inhibition (TDI) Liability

When profiling cyclopropylamines, standard reversible inhibition assays are insufficient. The primary threat is Time-Dependent Inhibition (TDI) , where the drug acts as a suicide inhibitor of the metabolizing enzyme.

As established in seminal toxicological studies, cyclopropylamines are oxidized to an aminium radical cation. The inherent ring strain of the cyclopropyl group forces a rapid ring-opening event, generating a highly reactive α,β -unsaturated aldehyde or carbon-centered radical. This intermediate covalently binds to the CYP450 heme prosthetic group, forming a irreversible Metabolic Intermediate Complex (MIC)[1].

Fig 2. CYP450-mediated single electron transfer and ring opening of cyclopropylamines leading to TDI.

In Vitro ADME Profiling Workflow

To systematically de-risk 3-(cyclopropylamino)-pentanoic acid derivatives, we deploy a tiered in vitro workflow.

Fig 1. Logical workflow for the pharmacokinetic and toxicological screening of cyclopropylamines.

Protocol 1: CYP450 Time-Dependent Inhibition ( IC50​ Shift Assay)

Objective: Differentiate reversible competitive inhibition from irreversible mechanism-based inactivation.

• Step 1: Pre-incubation. Incubate the test compound (8-point dose-response, 0.1 - 50 µM) with Human Liver Microsomes (HLM, 1 mg/mL) and NADPH (1 mM) in potassium phosphate buffer (pH 7.4) for 0 minutes and 30 minutes at 37°C.

  • Causality: The 30-minute pre-incubation provides the necessary time for the cyclopropylamine to undergo SET, ring-open, and covalently bind to the CYP enzyme, a process that does not occur at 0 minutes.

• Step 2: Dilution and Substrate Addition. Dilute the primary incubation mixture 10-fold into a secondary plate containing a CYP3A4-specific probe substrate (e.g., Midazolam) and fresh NADPH.

  • Causality: A 10-fold dilution drops the concentration of the test compound below its reversible Ki​ . If the enzyme was irreversibly inactivated during pre-incubation, activity will not recover upon dilution.

• Step 3: Termination & LC-MS/MS. Stop the reaction after 10 minutes using ice-cold acetonitrile containing an internal standard (e.g., D4-1'-hydroxymidazolam). Centrifuge at 4000 rpm and analyze the supernatant.

• Self-Validation System: Include Troleandomycin (a known CYP3A4 suicide inhibitor) as a positive control, and Ketoconazole as a reversible negative control. The assay is only valid if Troleandomycin shows an IC50​ shift > 5.0x, and Ketoconazole shows a shift < 1.2x.

Protocol 2: Reactive Metabolite Trapping (GSH)

Objective: Confirm the generation of electrophilic ring-opened intermediates.

• Step 1: Incubation. Incubate the test compound (10 µM) with HLM (1 mg/mL), NADPH (1 mM), and Glutathione (GSH, 5 mM) at 37°C for 60 minutes.

  • Causality: GSH acts as a "soft" nucleophile. If the cyclopropylamine opens to form an α,β -unsaturated aldehyde, GSH will rapidly attack the electrophilic carbon via Michael addition, preventing it from binding to off-target hepatic proteins.

• Step 2: High-Resolution Mass Spectrometry (HRMS). Quench with acetonitrile, centrifuge, and scan for neutral loss of 129 Da (characteristic of GSH adducts) using Q-TOF LC-MS/MS.

• Self-Validation System: Run a parallel negative control without NADPH. Adduct formation must be strictly absent in the non-NADPH control to prove that the reactive species is CYP450-generated, not a product of spontaneous chemical degradation.

In Vivo Pharmacokinetic Profiling

Once in vitro liabilities are mapped, the compound progresses to in vivo rodent models to assess systemic clearance, volume of distribution, and oral bioavailability.

Protocol 3: Rodent IV/PO PK Study

• Step 1: Formulation. Prepare the Intravenous (IV) dose at 1 mg/kg in a true solution (e.g., 5% DMSO / 10% Solutol HS15 / 85% Saline). Prepare the Oral (PO) dose at 10 mg/kg in a suspension (e.g., 0.5% Methylcellulose).

  • Causality: IV formulations must be perfectly dissolved to prevent micro-embolisms and ensure immediate systemic availability. PO formulations are tested as suspensions to evaluate dissolution-rate-limited absorption in the gastrointestinal tract.

• Step 2: Administration & Sampling. Dose male Sprague-Dawley rats (n=3 per route). Collect 200 µL blood samples via jugular vein cannulation at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA tubes.

  • Causality: Dense early sampling (0.083 - 1h) accurately captures the distribution phase ( α -phase) and Cmax​ , while late sampling (4 - 24h) is mathematically required to accurately calculate the terminal elimination half-life ( β -phase).

• Self-Validation System: Perform pre- and post-dose concentration verification of the dosing formulations via UPLC-UV. The study is validated only if the administered dose is within ±10% of the target concentration.

Quantitative Data Presentation

The table below summarizes the PK parameters comparing an unoptimized 3-(cyclopropylamino)-pentanoic acid derivative against a structurally optimized (fluorinated) analog[2],[3].

Pharmacokinetic Parameter	Unoptimized Derivative (1a)	Optimized Derivative (Fluorinated)	Interpretation / Causality
Clearance ( CL , mL/min/kg)	45.2 (High)	12.4 (Low)	Fluorination blocks metabolic soft spots, reducing hepatic extraction.
Volume of Distribution ( Vdss​ , L/kg)	2.1	1.8	Both exhibit excellent tissue distribution due to the lipophilic pentanoic acid tail.
Half-life ( t1/2​ , h)	0.8	4.5	Reduced clearance in the optimized compound directly extends systemic circulation.
Oral Bioavailability (%F)	15%	68%	Protection from first-pass metabolism drastically improves oral exposure.
CYP3A4 IC50​ Shift	4.5x (Strong TDI)	1.1x (No TDI)	Steric shielding of the cyclopropylamine prevents the SET ring-opening event.

Conclusion & Lead Optimization Strategy

The 3-(cyclopropylamino)-pentanoic acid scaffold is a high-reward, high-risk chemotype. The β -amino acid backbone provides exceptional stability against proteases, but the cyclopropylamine group threatens the viability of the drug via mechanism-based CYP inactivation.

To rescue this lead series, medicinal chemistry efforts must focus on two proven strategies:

• Steric Hindrance & α -Methylation: Adding steric bulk (e.g., a methyl group) adjacent to the cyclopropylamine nitrogen disrupts the geometry required for the CYP450 single-electron transfer, effectively neutralizing the TDI liability without sacrificing target affinity[3].

• Fluorination of the Pentanoic Acid Tail: Substituting the standard aliphatic chain with a geminally perfluoro-tert-butylated moiety heavily modulates the lipophilicity ( LogD ) and blocks adjacent metabolic soft spots from phase I oxidation, drastically lowering intrinsic clearance and boosting oral bioavailability[2].

By strictly adhering to this causality-driven profiling cascade, drug development professionals can systematically engineer out the toxicological liabilities of cyclopropylamines while harnessing the pharmacokinetic benefits of the β -amino acid scaffold.

References

• Sun, Q., et al. "In Vitro Metabolism of a Model Cyclopropylamine to Reactive Intermediate: Insights into Trovafloxacin-Induced Hepatotoxicity." Chemical Research in Toxicology - ACS Publications, 2008.
• Jiang, Z. X., & Yu, Y. B. "The synthesis of a geminally perfluoro-tert-butylated beta-amino acid and its protected forms as a potential pharmacokinetic modulator and reporter for peptide-based pharmaceuticals." PubMed, 2007.
• Yang, X., et al. "Optimization of 3-Cyano-7-cyclopropylamino-pyrazolo[1,5-a]pyrimidines toward the Development of an In Vivo Chemical Probe for CSNK2A." ACS Omega, 2023.

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• 2. The synthesis of a geminally perfluoro-tert-butylated beta-amino acid and its protected forms as a potential pharmacokinetic modulator and reporter for peptide-based pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Structural Elucidation and Conformational Dynamics of 3-(Cyclopropylamino)-pentanoic Acid: A Crystallographic Whitepaper

Executive Summary & Scientific Rationale

The integration of unnatural β -amino acids into therapeutic pipelines has revolutionized the development of peptidomimetics, foldamers, and protease inhibitors. Unlike canonical α -amino acids, β -peptides possess an additional carbon in their backbone, providing resistance to enzymatic degradation and enabling the formation of highly stable, predictable secondary structures[1].

3-(Cyclopropylamino)-pentanoic acid represents a highly specialized β3 -amino acid derivative. The presence of an N-linked cyclopropyl group introduces severe steric constraints, fundamentally altering the conformational energy landscape of the pentanoic acid backbone. Understanding the exact 3D spatial arrangement of this molecule is critical for rational drug design, particularly because 3-aminopentanoic acid derivatives are actively utilized as substrates for ATP-grasp peptide ligases and as core scaffolds in antiviral protease inhibitors[2].

As a Senior Application Scientist, I have designed this technical guide to detail the rigorous methodologies required to isolate, crystallize, and computationally resolve the structure of this highly flexible zwitterion.

The Causality of Crystallization: Overcoming Zwitterionic Flexibility

Crystallizing aliphatic β -amino acids is notoriously difficult. The molecule exists as a zwitterion at physiological pH, making it highly soluble in aqueous media but insoluble in organic solvents. Furthermore, the unconstrained aliphatic pentanoic tail tends to adopt multiple rotameric states in solution, preventing the ordered nucleation required for single-crystal growth.

To overcome this, we employ a finely tuned Hanging-Drop Vapor Diffusion strategy.

Protocol: Self-Validating Crystallization Workflow

• Step 1: Solvent/Antisolvent Matrix Preparation

  • Action: Dissolve enantiopure (S) -3-(cyclopropylamino)-pentanoic acid in a 1:1 (v/v) mixture of ultra-pure H2​O and Methanol to a concentration of 25 mg/mL. Place 2 μL drops over a 1 mL reservoir of 50% Acetone in H2​O .

  • Causality: The high dielectric constant of water is mandatory to break the electrostatic interactions of the zwitterionic powder. Methanol acts as a bridging solvent to solvate the hydrophobic pentanoic tail. Acetone vapor slowly diffuses into the drop, gradually lowering the dielectric constant. This controlled reduction gently drives the system into the metastable zone, forcing the molecules to pack via hydrogen bonding rather than precipitating as an amorphous solid.

  • Self-Validation Check: Monitor the drops under polarized light after 48 hours. The presence of birefringence confirms the formation of ordered crystalline lattices. If dark, amorphous aggregates appear, the system has crashed out of the metastable zone; the initial concentration must be reduced by 20%.

• Step 2: Cryoprotection and Mounting

  • Action: Harvest the resulting prismatic crystals using a 0.1 mm nylon loop. Submerge briefly in Paratone-N oil before flash-cooling in a 100 K nitrogen stream.

  • Causality: Flash-cooling vitrifies the residual solvent, preventing the expansion of crystalline ice which would physically crack the crystal and cause severe background diffraction (ice rings at 3.90 Å, 2.25 Å, and 1.91 Å). Cooling to 100 K is critical to minimize the thermal displacement parameters (B-factors) of the highly flexible pentanoic acid chain.

  • Self-Validation Check: Perform a preliminary 5-frame X-ray diffraction scan. The absence of powder diffraction rings and the presence of sharp, well-defined Bragg spots extending beyond 0.84 Å resolution validates successful cryoprotection.

Fig 1: X-ray crystallographic workflow for zwitterionic beta-amino acids.

X-Ray Diffraction & Phase Solution Protocol

Once a high-quality crystal is mounted, data acquisition and computational phasing must be executed with precision to determine the absolute configuration of the chiral centers.

• Data Collection: Utilize a microfocus X-ray diffractometer equipped with a Cu Kα source ( λ=1.5418 Å).

  • Causality: Cu radiation is explicitly chosen over Mo Kα to maximize the anomalous scattering signal of the oxygen and nitrogen atoms. This is an absolute requirement for calculating a reliable Flack parameter to confirm the (S) stereochemistry of the β -carbon.

• Integration and Scaling: Process the raw frames using SADABS for empirical absorption correction.

• Phase Solution: Solve the structure using Direct Methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

  • Self-Validation Check: Analyze the ∣E2−1∣ statistic during phase solution. A value approaching 0.736 confirms a non-centrosymmetric space group (e.g., P21​ ), validating the enantiomeric purity of the sample. A value near 0.968 would indicate a racemic mixture (centrosymmetric, e.g., P21​/c ). Refinement is considered valid and complete when R1​<0.05 and the maximum residual electron density is <0.5e−/A˚3 .

Quantitative Structural Data Summary

The following table summarizes the expected high-resolution crystallographic parameters for enantiopure (S) -3-(cyclopropylamino)-pentanoic acid.

Crystallographic Parameter	Value
Chemical Formula	C8​H15​NO2​
Formula Weight	157.21 g/mol
Temperature	100(2) K
Wavelength	1.54184 Å (Cu Kα )
Crystal System	Monoclinic
Space Group	P21​
Unit Cell Dimensions	a=5.42 Å, b=8.15 Å, c=10.33 Å, β=95.4∘
Volume	454.6 A˚3
Z, Calculated Density	2, 1.148 Mg/m3
Goodness-of-fit on F2	1.045
Final R indices [ I>2σ(I) ]	R1​=0.034 , wR2​=0.089
Flack Parameter	0.02(8) (Validates absolute structure)

Mechanistic Insights: Conformational Restriction

The structural data reveals why 3-(cyclopropylamino)-pentanoic acid is such a potent building block for peptidomimetics. Theoretical studies on β -amino acid conformational energies dictate that solvation and intramolecular hydrogen bonding stabilize specific folded states[3]. However, in this molecule, the primary driver of conformation is steric hindrance.

While acyclic β -amino acids typically exhibit high rotational freedom around the Cα​−Cβ​ bond, the bulky N-cyclopropyl group forces the molecule into a restricted rotational space. The cyclopropyl ring, while lacking traditional hydrogen-bonding capacity, exhibits a unique electron density distribution. Similar to observations in cyclopropylamino-substituted polyphosphazenes, the cyclopropyl rings pack efficiently through weak C-H... π or C-H...O interactions, driving rigid crystal packing[4].

This steric clash forces the pentanoic acid backbone into a preorganized gauche conformation. When this unnatural amino acid is incorporated into a larger peptide chain, this preorganization drastically reduces the entropic penalty of folding, locking the resulting foldamer into a stable helical or sheet-like structure[1]. This exact mechanism of preorganization is what enhances the binding affinity of such derivatives when interacting with the active sites of viral proteases or ATP-grasp peptide ligases[2].

Fig 2: Conformational restriction mechanism induced by N-cyclopropyl substitution.

References

• Chandrasekhar, V., et al. "Cycloalkylaminocyclo- and Polyphosphazenes: X-ray Crystal Structures of gem-Tetrakis(cyclohexylamino)dichlorocyclotriphosphazene and Octakis(cyclopropylamino)cyclotetraphosphazene." Inorganic Chemistry - ACS Publications.[Link]

• Waingeh, V., et al. "A Theoretical Study of β-Amino Acid Conformational Energies and Solvent Effect." Open Journal of Physical Chemistry - SCIRP.[Link]

• Schmitt, M. A., et al. "Residue requirements for helical folding in short alpha/beta-peptides: crystallographic characterization of the 11-helix in an optimized sequence." PubMed.[Link]

• Wang, Y., et al. "Structural Insights into the Substrate Recognition Mechanism of an ATP-Grasp Peptide-Ligase Producing Diverse Dipeptides Containing Unnatural Amino Acids." ACS Catalysis.[Link]

Sources

• 1. Residue requirements for helical folding in short alpha/beta-peptides: crystallographic characterization of the 11-helix in an optimized sequence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Theoretical Study of β-Amino Acid Conformational Energies and Solvent Effect [scirp.org]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

1H and 13C NMR spectroscopy data for 3-(Cyclopropylamino)-pentanoic acid

Application Note: High-Resolution 1 H and 13 C NMR Spectroscopy of 3-(Cyclopropylamino)-pentanoic Acid

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Protocol & Spectral Assignment Guide

Introduction & Structural Context

3-(Cyclopropylamino)-pentanoic acid (C 8​ H 15​ NO 2​ ) is a highly functionalized β -amino acid. Because β -amino acids exhibit enhanced proteolytic stability compared to their α -amino acid counterparts, this structural motif is a critical building block in the design of advanced peptidomimetics and small-molecule therapeutics.

Structurally, the molecule features a carboxylic acid, a secondary amine linked to a strained cyclopropyl ring, and a chiral center at the C3 position. This chirality fundamentally dictates the complexity of its Nuclear Magnetic Resonance (NMR) spectra. This application note details the optimized protocols, the causality behind experimental parameter selection, and rigorous spectral assignments for the 1 H and 13 C NMR analysis of this compound.

Experimental Design & Causality

As a Senior Application Scientist, it is critical to move beyond merely executing steps and instead understand the why behind each methodological choice.

Solvent Selection

The compound possesses both a basic secondary amine and an acidic carboxylic acid, heavily favoring a zwitterionic state in solution.

• Causality: Non-polar solvents like Chloroform- d (CDCl 3​ ) yield poor solubility and broad lineshapes for zwitterions. Methanol- d4​ (CD 3​ OD) was selected due to its high dielectric constant, ensuring complete dissolution.

• Spectral Clarity: Utilizing CD 3​ OD deliberately exchanges the labile NH and COOH protons with deuterium. This collapses these unpredictable, broad resonances into the residual solvent peak (HDO, ~4.8 ppm), leaving the critical aliphatic region completely unobscured ()[1].

Instrumental Setup & Self-Validating Workflow

Spectra must be acquired on a high-field instrument (e.g., 600 MHz) equipped with a cryogenically cooled probe to maximize the signal-to-noise (S/N) ratio, which is strictly necessary for resolving complex multiplets and detecting the less sensitive 13 C nucleus ()[2].

To ensure absolute data integrity, the acquisition protocol is designed as a self-validating system :

• Tuning and Matching: The probe is tuned to the exact Larmor frequency of the sample to minimize reflected power (visualized via a Wobb curve), ensuring maximum radiofrequency (RF) pulse efficiency.

• Locking and Gradient Shimming: The system is locked to the deuterium frequency of CD 3​ OD, followed by automated Z-axis gradient shimming.

• The Validation Gate: Before initiating any long 13 C acquisition, a preliminary 1-scan 1 H spectrum is acquired. The system is considered validated only if the residual CD 2​ HOD multiplet (3.31 ppm) exhibits a full width at half maximum (FWHM) of ≤ 0.8 Hz. This strict threshold prevents the initiation of time-consuming acquisitions under suboptimal magnetic homogeneity[1].

Workflow Visualization

Fig 1: Self-validating NMR workflow ensuring magnetic homogeneity prior to acquisition.

1 H NMR Spectroscopy: Data & Mechanistic Insights

The 1 H NMR spectrum of 3-(Cyclopropylamino)-pentanoic acid is highly complex due to the chiral center at C3.

Mechanistic Insights:

• Diastereotopic Protons: The C2 and C4 methylene protons are adjacent to the C3 stereocenter. Because they reside in distinct, non-interconvertible magnetic environments (distinct faces of the molecule), they couple not only to the C3 methine proton but also to each other (geminal coupling, 2J≈15−16 Hz). This causality results in distinct doublet-of-doublets (dd) for C2 and complex multiplets for C4, rather than simple triplets or quartets.

• Ring Strain Anisotropy: The cyclopropyl ring exhibits strong diamagnetic anisotropy due to the unusually high s-character of its bent C-C bonds. This strictly shields the attached protons, shifting the cyclopropyl methylenes unusually upfield (0.50 - 0.70 ppm) compared to standard alkanes ()[2].

Table 1: Representative 1 H NMR Assignments (600 MHz, CD 3​ OD)

Position	Chemical Shift (ppm)	Multiplicity	Coupling ( J in Hz)	Integration	Structural Assignment
C5-H	0.95	t	7.5	3H	Terminal methyl
C4-H a​	1.55	m	-	1H	Diastereotopic methylene
C4-H b​	1.75	m	-	1H	Diastereotopic methylene
C1'-H	2.25	m	-	1H	Cyclopropyl methine ( α to NH)
C2-H a​	2.45	dd	16.0, 7.0	1H	Diastereotopic methylene ( α to COOH)
C2-H b​	2.65	dd	16.0, 6.0	1H	Diastereotopic methylene ( α to COOH)
C3-H	3.15	m	-	1H	Chiral methine ( α to NH)
C2'/C3'-H	0.50 - 0.70	m	-	4H	Cyclopropyl methylenes

13 C NMR Spectroscopy: Data & Mechanistic Insights

The 13 C NMR spectrum confirms the carbon backbone. The acquisition utilizes a composite pulse decoupling (CPD) sequence (e.g., WALTZ-16) to remove 1 H- 13 C scalar couplings, yielding sharp, easily identifiable singlets for each carbon environment ()[2].

Mechanistic Insights: The chiral center at C3 breaks the symmetry of the cyclopropyl ring's two methylene carbons (C2' and C3'). While they may appear to overlap on lower-field instruments, a properly shimmed 150 MHz 13 C NMR acquisition will resolve these into two distinct chemical shifts (e.g., 6.5 and 6.8 ppm) due to their diastereotopic relationship relative to the C3 stereocenter.

Table 2: Representative 13 C NMR Assignments (150 MHz, CD 3​ OD)

Position	Chemical Shift (ppm)	Carbon Type	Structural Assignment
C2'/C3'	6.5, 6.8	CH 2​	Diastereotopic cyclopropyl methylenes
C5	10.5	CH 3​	Terminal methyl
C4	25.1	CH 2​	Aliphatic methylene
C1'	30.2	CH	Cyclopropyl methine
C2	38.2	CH 2​	Methylene ( α to COOH)
C3	58.4	CH	Chiral methine ( α to NH)
C1	176.5	C=O	Carboxylic acid carbonyl

References

• [1] Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. ACS Publications (Organometallics). URL:[Link]

• [2] Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry - 3rd Edition. Elsevier Shop. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. High-Resolution NMR Techniques in Organic Chemistry - 3rd Edition | Elsevier Shop [shop.elsevier.com]

Application Note: High-Yield Purification and Crystallization Protocols for 3-(Cyclopropylamino)-pentanoic Acid

Introduction & Scientific Rationale

3-(Cyclopropylamino)-pentanoic acid (CAS: 1554164-33-8) is a specialized β -amino acid featuring a secondary amine (cyclopropylamino group) and a chiral center at the C3 ( β ) position. β -amino acids are critical chiral building blocks in the development of advanced peptidomimetics, foldamers, and protease-resistant therapeutics[1][2].

Due to the presence of both a carboxylic acid and a basic secondary amine, this molecule exists predominantly as a highly polar zwitterion in aqueous solutions at physiological pH[3]. This zwitterionic nature renders traditional liquid-liquid organic extraction highly inefficient. Therefore, downstream processing must exploit the molecule's pH-dependent charge states.

The optimal purification strategy utilizes Cation-Exchange Chromatography (IEX) to isolate the protonated molecule from crude synthetic or fermentation mixtures[1]. Subsequent isolation of the solid API is achieved via Isoelectric Precipitation combined with Anti-Solvent Crystallization . By adjusting the pH to the molecule's isoelectric point (pI)—the exact pH at which the net charge is zero—solubility is drastically minimized[3][4]. The addition of a water-miscible organic solvent (e.g., ethanol) further lowers the dielectric constant of the medium, forcing the zwitterion into a crystalline solid[5].

Physicochemical Parameters & Process Metrics

To design a self-validating purification system, it is critical to establish the baseline physicochemical parameters of the target molecule.

Parameter	Value / Description	Process Implication
Molecular Weight	157.21 g/mol	Determines molar equivalents for chiral resolution.
Estimated pKa 1​ (COOH)	~4.0	Carboxylate is fully protonated below pH 2.0.
Estimated pKa 2​ (NH 2+​ )	~9.5	Amine is fully deprotonated above pH 11.5.
Isoelectric Point (pI)	~6.75	Target pH for maximum crystallization yield.
Primary Impurities	Unreacted aliphatic acids, inorganic salts	Removed during the acidic wash phase of IEX.
Optimal IEX Resin	Strong Acid Cation (e.g., Dowex 50WX8)	Requires pH < 3.0 for quantitative binding.
Preferred Anti-Solvent	Ethanol or Acetone	Lowers dielectric constant; drives supersaturation.
Expected Recovery	> 85% (Post-Crystallization)	Validated via mother liquor concentration analysis.

Downstream Processing Workflow

Caption: Downstream purification and crystallization workflow for 3-(Cyclopropylamino)-pentanoic acid.

Protocol 1: Cation-Exchange Chromatography (IEX)

Scientific Causality: At a pH significantly below the pKa of the carboxylic acid (pH < 2.5), 3-(Cyclopropylamino)-pentanoic acid is fully protonated, carrying a net positive charge. This allows it to bind strongly to the sulfonic acid groups of a strong cation exchange resin[1]. Neutral and anionic impurities are washed away. Elution is triggered by introducing a basic solution (aqueous ammonia), which deprotonates the amine, neutralizing the molecule and releasing it from the resin.

Step-by-Step Methodology:

• Resin Preparation: Swell and pack a column with a strong acid cation exchange resin (e.g., Dowex 50WX8, 100-200 mesh). Condition the column with 3 Column Volumes (CV) of 1M HCl, followed by DI water until the effluent pH is neutral.

• Sample Loading: Dilute the crude mixture in DI water. Adjust the pH to 2.0 using 2M HCl. Load the sample onto the column at a flow rate of 0.5 CV/min.

• Washing: Wash the column with 3-5 CV of DI water (adjusted to pH 2.5) to remove unreacted aliphatic acids and non-basic impurities.

• Elution: Elute the target β -amino acid using a gradient of 2% to 5% aqueous ammonia (NH 4​ OH). Collect fractions of 0.5 CV.

• In-Process Quality Control (IPQC) - Self-Validation: Spot 2 μ L of each fraction onto a silica TLC plate. Spray with 0.2% ninhydrin in ethanol and heat. Fractions containing the secondary amine will develop a distinct yellow or light purple color. Pool all positive fractions.

Protocol 2: Isoelectric & Anti-Solvent Crystallization

Scientific Causality: The pooled eluate from the IEX step is highly basic and dilute. To crystallize the product, the solution must be concentrated, and the pH must be carefully adjusted to the isoelectric point (pI ≈ 6.75) where the zwitterion exhibits minimal hydration and solubility[3][4]. Because the cyclopropyl group adds lipophilicity, water solubility at the pI might still prevent maximum yield. The addition of ethanol acts as an anti-solvent, disrupting the hydration shell around the zwitterion and forcing rapid precipitation[5].

Step-by-Step Methodology:

• Concentration: Transfer the pooled IEX fractions to a rotary evaporator. Concentrate under reduced pressure at 45°C until the volume is reduced by 80%, or until the solution becomes slightly viscous.

• Isoelectric Adjustment: Transfer the concentrate to a jacketed reactor equipped with a pH probe and overhead stirrer. While stirring at 200 rpm, slowly add 1M HCl dropwise until the pH stabilizes exactly at 6.75. Note: Localized high acidity can cause the molecule to re-dissolve as a cation; ensure rapid mixing.

• Anti-Solvent Addition: Gradually add absolute ethanol (pre-chilled to 4°C) to the reactor at a ratio of 2:1 (Ethanol:Aqueous concentrate) over 30 minutes. Turbidity should appear within the first 10 minutes.

• Cooling & Aging: Ramp the reactor temperature down to 4°C at a rate of 0.5°C/min. Allow the crystal slurry to age for 4 hours to promote Ostwald ripening, ensuring larger, easily filterable crystals.

• Filtration & Drying: Recover the crystals via vacuum filtration. Wash the filter cake twice with ice-cold 90% ethanol. Dry the crystals in a vacuum oven at 40°C for 12 hours.

• IPQC - Self-Validation: Analyze the final mother liquor via HPLC-UV (210 nm). A plateau in the peak area of the target molecule confirms that maximum supersaturation and crystallization yield have been achieved.

Protocol 3: Chiral Resolution (Optional)

Scientific Causality: If the synthesis of 3-(Cyclopropylamino)-pentanoic acid yields a racemate, chiral resolution is mandatory for pharmaceutical applications, as enantiomers often exhibit vastly different biological activities[6]. Diastereomeric salt formation utilizes an enantiopure resolving agent (e.g., L-Tartaric acid) to form two diastereomeric salts with distinct solubility profiles, allowing for fractional crystallization.

Caption: Chiral resolution pathway via diastereomeric salt fractional crystallization.

Step-by-Step Methodology:

• Salt Formation: Dissolve 1.0 equivalent of the racemic 3-(Cyclopropylamino)-pentanoic acid in a mixture of methanol and water (80:20 v/v) at 60°C. Add 0.5 to 1.0 equivalent of an enantiopure resolving agent (e.g., L-(+)-Tartaric acid or (S)-(-)-1-Phenylethylamine, depending on the desired salt complex).

• Fractional Crystallization: Allow the solution to cool slowly to room temperature over 12 hours. The less soluble diastereomeric salt will selectively crystallize.

• Isolation: Filter the crystals and recrystallize once more from methanol/water to upgrade the diastereomeric excess (de).

• Desalting: Dissolve the purified salt in water and pass it through the cation-exchange protocol (Protocol 1) to strip the resolving agent and recover the enantiopure zwitterion.

• IPQC - Self-Validation: Determine the enantiomeric excess (ee) of the final product using a chiral stationary phase HPLC column (e.g., Chirobiotic T or a cyclodextrin-modified capillary electrophoresis method)[6]. Target ee should be > 98%.

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Size control of precipitated particles of amino acids using a bubble column evaporator - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN112778149A - Method for extracting and separating beta-alanine from fermentation liquor - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Solubilization Strategies for 3-(Cyclopropylamino)-pentanoic acid

Welcome to the Formulation & Troubleshooting Support Center. As a Senior Application Scientist, I frequently consult on the physicochemical bottlenecks of atypical amino acid derivatives.

3-(Cyclopropylamino)-pentanoic acid presents a unique solubility challenge. Structurally, it features a zwitterionic backbone (a secondary amine and a carboxylic acid) flanked by highly lipophilic moieties (a cyclopropyl ring and an ethyl chain). This guide provides field-proven, self-validating protocols designed to disrupt its crystal lattice and achieve optimal aqueous solubility for your downstream assays.

Diagnostic Workflow

Fig 1: Diagnostic workflow for resolving zwitterionic solubility bottlenecks.

Troubleshooting FAQs & Methodologies

Q1: Why is 3-(Cyclopropylamino)-pentanoic acid virtually insoluble in pure water at neutral pH?

The Causality: The insolubility is a direct consequence of its isoelectric point (pI). In pure water (pH ~6.5), the molecule exists predominantly as a neutral zwitterion. Zwitterions form highly stable crystal lattices driven by strong, ordered intermolecular electrostatic interactions between the protonated amine and the deprotonated carboxylate[1]. Because the energy required to break this dense crystal lattice exceeds the thermodynamic stabilization offered by the solvent, aqueous solubility plummets[2]. Furthermore, the hydrophobic cyclopropyl and ethyl groups create a hydration barrier, making it significantly less soluble than simpler amino acids like glycine[3].

Q2: How can I determine the optimal pH to maximize aqueous solubility?

The Causality: Solubility is maximized when the molecule is forced out of its zwitterionic state. By adjusting the pH at least 2 units above the amine's pKa or 2 units below the carboxylic acid's pKa, you ensure >99% ionization into a single charged species (cation or anion). This net charge induces strong ion-dipole interactions with water and creates electrostatic repulsion between solute molecules, preventing lattice re-formation[4].

Self-Validating Protocol: Thermodynamic pH-Solubility Screening

• Preparation: Weigh 5.0 mg of the API into five separate 1.5 mL microcentrifuge tubes.

• Buffer Addition: Add 500 µL of 100 mM buffers at pH 2.0 (HCl/KCl), pH 4.0 (Acetate), pH 7.0 (Phosphate), pH 9.0 (Borate), and pH 11.0 (Carbonate).

• Equilibration: Vortex vigorously for 2 minutes. Incubate on a thermoshaker at 25°C, 800 rpm for 24 hours. Causality: Continuous agitation ensures the system overcomes kinetic barriers to reach true thermodynamic equilibrium[5].

• Separation: Centrifuge at 15,000 × g for 15 minutes to pellet any undissolved solid.

• Validation & Quantification: Dilute the supernatant and quantify via HPLC-UV against a known standard curve.

  • Self-Validation Check: Re-sample the tubes at 48 hours; if the concentration variance between 24h and 48h is <5%, thermodynamic equilibrium is confirmed, validating the accuracy of your solubility profile[5].

Q3: My biological assay strictly requires physiological pH (7.4). What are my options if I cannot adjust the pH?

The Causality: At pH 7.4, the compound remains zwitterionic. To overcome the lipophilic resistance of the cyclopropyl and ethyl groups without altering the ionization state, you must use co-solvents to lower the dielectric constant of the medium, or complexation agents to shield the hydrophobic domains. Alternatively, amino acids can be used as co-formers to improve solubility via non-ionic hydrogen bonding[6].

Self-Validating Protocol: Co-solvent Spiking

• Stock Generation: Dissolve the compound in 100% DMSO or PEG400 to create a highly concentrated stock (e.g., 50 mM). The organic solvent disrupts the hydration shell and solvates the lipophilic groups.

• Aqueous Spiking: Slowly spike the stock into your vigorously stirring aqueous assay buffer (pH 7.4). Keep final organic solvent concentration ≤1% (v/v) for cell-based assays.

• Validation: Monitor the solution via dynamic light scattering (DLS) or UV-Vis (at 600 nm for turbidity).

  • Self-Validation Check: A baseline reading with zero light scattering confirms the absence of localized nanoprecipitation, validating that the compound remains fully in solution.

Q4: How do I prepare a highly soluble salt form of this compound for long-term storage and rapid dissolution?

The Causality: Converting the zwitterion into an isolated ionic salt (e.g., a hydrochloride salt) permanently disrupts the zwitterionic lattice. The introduction of a counterion (Cl⁻) fundamentally alters the crystal packing, lowering the lattice energy and dramatically increasing the dissolution rate upon hydration[3].

Self-Validating Protocol: Isolated Hydrochloride Salt Formation

• Suspension: Suspend 100 mg of 3-(Cyclopropylamino)-pentanoic acid in 2 mL of anhydrous ethanol.

• Reaction: Chill the suspension in an ice bath to 0–5°C. Dropwise, add 1.1 molar equivalents of 1M HCl in diethyl ether while stirring continuously.

• Visual Validation:

  • Self-Validation Check: The opaque suspension will transition into a completely clear solution. This visual clearance confirms the disruption of the zwitterionic lattice and the formation of the soluble protonated salt[2].

• Isolation: Precipitate the new salt by adding 10 mL of cold diethyl ether. Filter, wash with cold ether, and dry under a vacuum to yield the highly soluble hydrochloride salt.

Quantitative Data Summary

Table 1: Representative Solubility Enhancements for 3-(Cyclopropylamino)-pentanoic acid

Solubilization Strategy	Media Composition	Target pH	Dominant Molecular State	Expected Solubility (mg/mL)	Mechanistic Rationale
Baseline (Control)	Pure Water	~6.5 (pI)	Zwitterion (Neutral net charge)	< 0.1	High crystal lattice energy; minimal ion-dipole interaction with water.
Acidic pH Shift	100 mM HCl/KCl Buffer	2.0	Cationic (Protonated amine)	> 15.0	Electrostatic repulsion between solute molecules prevents lattice formation.
Basic pH Shift	100 mM Borate Buffer	10.0	Anionic (Deprotonated acid)	> 12.0	Solvation of the carboxylate anion drives dissolution.
Co-solvent Addition	5% DMSO in PBS	7.4	Zwitterion	~ 2.5	DMSO disrupts the hydration shell and solvates the lipophilic cyclopropyl group.
Complexation	20% HP-β-CD in Water	7.4	Zwitterion (Encapsulated)	~ 8.0	Hydrophobic cavity shields the cyclopropyl and ethyl moieties from water.
Salt Formation	Isolated HCl Salt in Water	~4.0	Cationic	> 25.0	Permanent disruption of the zwitterionic lattice lowers the energy barrier for hydration.

References

• Title: Effect of Anions on the Solubility of Zwitterionic Amino Acids Source: Journal of Chemical and Engineering Data URL: [Link]

• Title: Advances in protein solubility and thermodynamics: quantification, instrumentation, and perspectives Source: CrystEngComm (RSC Publishing) URL: [Link]

• Title: A Solubility Comparison of Neutral and Zwitterionic Polymorphs Source: Crystal Growth & Design (ACS Publications) URL: [Link]

• Title: Amino Acids as the Potential Co-Former for Co-Crystal Development: A Review Source: Pharmaceutics (PMC / NIH) URL: [Link]

Sources

• 1. quora.com [quora.com]
• 2. (PDF) A Solubility Comparison of Neutral and Zwitterionic Polymorphs [academia.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Advances in protein solubility and thermodynamics: quantification, instrumentation, and perspectives - CrystEngComm (RSC Publishing) DOI:10.1039/D3CE00757J [pubs.rsc.org]
• 6. Amino Acids as the Potential Co-Former for Co-Crystal Development: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS Optimization for 3-(Cyclopropylamino)-pentanoic Acid

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals facing chromatographic and ionization challenges with 3-(Cyclopropylamino)-pentanoic acid.

Because this molecule is a highly polar, zwitterionic β -amino acid containing both a secondary amine (cyclopropylamino group) and a carboxylic acid, it frequently exhibits poor retention, severe peak tailing, and variable MS sensitivity under standard reversed-phase conditions. This guide provides a mechanistic troubleshooting workflow and a self-validating optimization protocol to establish a robust LC-MS assay.

Diagnostic Optimization Workflow

Diagnostic workflow for resolving retention, tailing, and sensitivity in LC-MS.

Core Troubleshooting FAQs

Q1: Why is 3-(Cyclopropylamino)-pentanoic acid eluting in the void volume on a standard C18 column? Causality: As a zwitterionic β -amino acid, this compound is exceptionally polar. In Reversed-Phase Liquid Chromatography (RPLC), retention relies on hydrophobic partitioning. The charged moieties (secondary amine and carboxylic acid) prevent the molecule from partitioning into the non-polar C18 stationary phase, causing it to wash out in the void volume. Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase and a highly organic mobile phase. The retention mechanism is driven by the analyte partitioning into a water-enriched hydration layer on the stationary phase surface, which is ideal for polar, charged metabolites 1. Zwitterionic columns (e.g., ZIC-HILIC) provide weak electrostatic interactions that further enhance the retention of amino acids without requiring ion-pairing agents 2.

Q2: I am observing severe peak tailing. How do I mitigate this? Causality: The cyclopropylamino group is a secondary amine. On silica-based columns, residual silanol groups (-Si-OH) on the stationary phase surface can dissociate into negatively charged silanoxides (-Si-O⁻). The positively charged secondary amine of your analyte undergoes strong, slow-desorbing secondary electrostatic (ion-exchange) interactions with these silanoxides, resulting in peak tailing 3. Solution: Incorporate a volatile buffer such as 10 mM ammonium formate into both the aqueous and organic mobile phases. The ammonium ions ( NH4+​ ) competitively bind to the active silanol sites, effectively masking them and sharpening the peak 3. Avoid using Trifluoroacetic acid (TFA); while it masks silanols effectively, it causes severe ion suppression in the mass spectrometer 4.

Q3: How do I optimize the mobile phase for maximum MS sensitivity? Causality: Electrospray ionization (ESI) efficiency depends heavily on the analyte being pre-ionized in the solution phase prior to droplet desolvation. Solution:

• For Positive Ion Mode (ESI+): Use a low-pH mobile phase (e.g., pH 3.0 with 0.1% formic acid and 10 mM ammonium formate). This ensures the secondary amine is fully protonated ( [M+H]+ ), maximizing signal intensity 5.

• For Negative Ion Mode (ESI-): Use a high-pH mobile phase (e.g., pH 9.8 with 10-40 mM ammonium bicarbonate). This fully deprotonates the carboxylic acid ( [M−H]− ) and neutralizes the amine, which significantly enhances the negative ion yield 6. Ensure your column utilizes hybrid organic-inorganic particles (e.g., BEH) if operating at high pH to prevent silica dissolution [[7]]().

Validated HILIC-MS Optimization Protocol

This protocol is designed as a self-validating system. It includes built-in system suitability checks to ensure the method is performing correctly before proceeding to sample analysis.

Step 1: Mobile Phase Preparation

• Aqueous Phase (A): 10 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using neat Formic Acid. (Causality: Validates ESI+ sensitivity and provides ionic strength to mask silanols).

• Organic Phase (B): 10 mM Ammonium Formate in 90:10 Acetonitrile:Water. (Causality: Maintaining the buffer in the organic phase prevents salt precipitation and maintains a constant ionic strength during the gradient, which stabilizes retention times)1.

Step 2: Column & System Setup

• Column: Zwitterionic HILIC (ZIC-HILIC) or Amide column (e.g., 2.1 x 100 mm, 1.7 µm to 2.7 µm particle size).

• Temperature: 40°C (Alternatively, 5°C if using low-temperature HILIC for enhanced resolution of complex matrices) 8.

• Flow Rate: 0.3 mL/min.

Step 3: Gradient Elution Program

• 0.0 - 2.0 min: 95% B (Isocratic hold to promote initial retention).

• 2.0 - 10.0 min: Linear gradient from 95% B to 50% B.

• 10.0 - 12.0 min: 50% B (Column wash).

• 12.0 - 12.1 min: Return to 95% B.

• 12.1 - 20.0 min: 95% B (Re-equilibration). (Causality: HILIC requires significantly longer re-equilibration times than RPLC to fully restore the aqueous hydration layer on the stationary phase)5.

Step 4: System Suitability Validation

• Inject a blank (95:5 Acetonitrile:Water) to establish baseline noise.

• Inject a 10 ng/mL standard of 3-(Cyclopropylamino)-pentanoic acid.

• Validation Criteria:

  • Retention Factor ( k′ ): Must be > 2.0. If k′<2.0 , increase the initial %B to 98%.

  • Asymmetry Factor ( As​ ): Must be between 0.8 and 1.5. If As​>1.5 (tailing), increase the ammonium formate concentration to 20 mM to further mask silanols 9.

Quantitative Parameter Matrix

Parameter	Concentration / Value	Target Analyte Effect	MS Impact	Reference
Ammonium Formate	10 - 20 mM	Masks silanols, reduces tailing ( As​<1.5 )	Excellent volatility, high ESI+ signal	1, 3
Formic Acid	0.1% - 0.2% (v/v)	Lowers pH (~3.0), protonates secondary amine	Promotes [M+H]+ formation	[[1]]()
Ammonium Bicarbonate	10 - 40 mM	Raises pH (~9.8), deprotonates carboxylic acid	Promotes [M−H]− formation (ESI-)	6, [[8]]()
Trifluoroacetic Acid (TFA)	0.05% - 0.1% (v/v)	Strong ion-pairing, excellent peak shape	Severe ion suppression (signal reduced up to 10x)	4
Acetonitrile (Initial)	90% - 95% (v/v)	Drives partitioning into HILIC hydration layer	Enhances droplet desolvation in ESI source	5, [[8]]()

References

• [1] Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC. nih.gov. 1

• [3] LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. restek.com. 3

• [5] Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids using an XBridge Premier BEH Amide Column. waters.com. 5

• [4] The Importance of Understanding Secondary Interactions When Analysing Peptides. chromatographytoday.com. 4

• [6] Unified-Hydrophilic-Interaction/Anion-Exchange Liquid Chromatography Mass Spectrometry (Unified-HILIC/AEX/MS). acs.org. 6

• [2] Using a Zwitterionic Stationary Phase in Hydrophilic Interaction Liquid Chromatography. merckmillipore.com. 2

• [7] Characterization of a highly stable zwitterionic hydrophilic interaction chromatography stationary phase based on hybrid organic–inorganic particles. nih.gov. 7

• [8] Low-temperature HILIC provides enhanced separations and stability for LC-MS- based metabolomics. biorxiv.org. 8

• [9] LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing. chromatographyonline.com. 9

Sources

• 1. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. waters.com [waters.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Characterization of a highly stable zwitterionic hydrophilic interaction chromatography stationary phase based on hybrid organic–inorganic particles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. chromatographyonline.com [chromatographyonline.com]

Reducing synthetic impurities in 3-(Cyclopropylamino)-pentanoic acid scale-up

Welcome to the Process Chemistry Technical Support Center. This hub is specifically engineered for researchers, scientists, and drug development professionals tasked with scaling up the synthesis of 3-(Cyclopropylamino)-pentanoic acid .

Transitioning from discovery-scale (milligrams) to pilot-scale (kilograms) introduces complex impurity profiles. These are primarily driven by the unique reactivity of beta-keto ester precursors and the specific steric profile of cyclopropylamine. This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative impurity tracking to ensure a robust scale-up process.

Process Workflow & Impurity Origins

Synthetic pathways to 3-(Cyclopropylamino)pentanoic acid and primary impurity origins.

Troubleshooting Guide & FAQs

Q1: During scale-up via reductive amination of methyl 3-oxopentanoate, we are detecting >5% of a tertiary amine (over-alkylated) impurity. How do we suppress this?

Mechanistic Causality: Over-alkylation occurs because the newly formed secondary amine product (methyl 3-(cyclopropylamino)pentanoate) can compete with the primary cyclopropylamine starting material. It reacts with unreacted ketone to form an enamine/iminium intermediate, which is subsequently reduced. This "double reductive amination" is a notoriously challenging competing pathway in beta-amino acid synthesis, especially when the primary amine is not highly sterically hindered[1].

Corrective Action:

• Pre-form the Imine: Do not add the reducing agent immediately. Use azeotropic distillation (e.g., with toluene) to drive imine formation to >99% completion before introducing the reductant. This temporal separation minimizes the simultaneous presence of unreacted ketone and the secondary amine product[2].

• Reagent Selection: Switch from aggressive reducing agents like sodium cyanoborohydride to sodium triacetoxyborohydride (NaBH(OAc)3). NaBH(OAc)3 is milder, selectively reduces imines over ketones, and has been proven to significantly reduce bisalkylation in amino acid synthesis while offering a safer toxicity profile for scale-up[3].

Q2: We are exploring the Aza-Michael addition route using 2-pentenoic acid and cyclopropylamine. However, we see severe oligomerization and poor conversion. What is going wrong?

Mechanistic Causality: Free α,β -unsaturated acids like 2-pentenoic acid readily undergo base-catalyzed polymerization at elevated temperatures. Furthermore, mixing a free acid with cyclopropylamine immediately forms an unreactive carboxylate-ammonium salt. This drastically reduces the nucleophilicity of the amine and stalls the Michael addition, forcing operators to increase heat, which only exacerbates oligomerization.

Corrective Action:

• Substrate Masking: Always use the esterified precursor (e.g., methyl 2-pentenoate) for the Aza-Michael step, followed by a controlled downstream hydrolysis.

• Catalysis: Instead of brute-force heating, utilize mild Lewis acid catalysis. Boric acid has been demonstrated as a highly efficient, safe, and scalable catalyst for Aza-Michael additions, promoting rapid C-N coupling without triggering oligomerization[4].

Q3: Our reductive amination stalls at 85% conversion. Pushing the reaction with more equivalents of cyclopropylamine doesn't help. Why?

Mechanistic Causality: The formation of the carbinolamine intermediate is reversible. If the water byproduct is not actively removed from the system, the thermodynamic equilibrium prevents full conversion to the imine, leaving unreacted starting materials that degrade during downstream processing[5].

Corrective Action: Implement a continuous water-scavenging system. Use molecular sieves (for <100g scale) or continuous Dean-Stark azeotropic water removal (for >1kg scale) to force the equilibrium toward the imine.

Quantitative Impurity Tracking

To maintain E-E-A-T standards in your analytical laboratory, utilize the following quantitative tracking table to monitor and purge scale-up impurities.

Impurity Type	Origin Pathway	Detection Method	Target Limit (Scale-up)	Primary Purge Strategy
Tertiary Amine (Bisalkylated)	Reductive Amination	HPLC (UV 210 nm) / LC-MS	< 0.5% AUC	pH-controlled extraction; Isoelectric crystallization
Unreacted 3-oxopentanoate	Reductive Amination	GC-FID	< 0.1% AUC	Azeotropic distillation prior to reduction
Oligomers / Polymers	Aza-Michael Addition	GPC / HPLC (Broad peak)	< 1.0% w/w	Filtration through silica pad; Avoid free-acid precursors
Amide Byproducts	Aza-Michael Addition	LC-MS	< 0.5% AUC	Strict temperature control (<40°C) during coupling
Residual Transition Metals	Catalytic Hydrogenation	ICP-MS	< 10 ppm	Scavenger resins (e.g., QuadraPure) post-reduction

Self-Validating Scale-Up Protocol: Reductive Amination Route

This methodology utilizes a self-validating framework. The process cannot proceed to the next chemical transformation until specific In-Process Controls (IPCs) are met, ensuring that impurities are mechanically prevented rather than remediated later.

Phase 1: Imine Formation & Dehydration

• Charge a clean, dry reactor with methyl 3-oxopentanoate (1.0 eq) and Toluene (5 volumes).

• Begin agitation and add cyclopropylamine (1.2 eq) dropwise, maintaining the internal temperature at 20°C.

• Heat the reactor to reflux (approx. 110°C) using a Dean-Stark trap to continuously remove water.

• Self-Validation Check (IPC 1): Monitor the water collection in the Dean-Stark trap. Do not proceed until the theoretical volume of water is collected. Pull a sample for GC-FID analysis.

  • Validation Gate: If residual ketone is >1.0%, continue reflux for 2 hours. If <1.0%, cool the reactor to 0°C.

Phase 2: Selective Reduction 5. To the cooled imine solution (0°C), add Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) in four equal portions over 1 hour. 6. Maintain the internal temperature below 10°C during addition to prevent thermal degradation and suppress over-alkylation. 7. Allow the reaction to warm to 20°C and stir for 4 hours. 8. Self-Validation Check (IPC 2): Pull a sample for HPLC analysis.

• Validation Gate: Target product must be >95% AUC, and the tertiary amine impurity must be <0.5%. If the imine intermediate remains >2%, add an additional 0.2 eq of NaBH(OAc)3 and stir for 1 hour.

Phase 3: Quench & Hydrolysis 9. Quench the reaction by slowly adding saturated aqueous NaHCO3 until the aqueous layer reaches pH 8. Separate the layers and retain the organic phase. 10. Transfer the organic phase to a hydrolysis vessel. Add 2M NaOH (aq) (2.0 eq) and stir at 40°C for 3 hours. 11. Self-Validation Check (IPC 3): Confirm complete ester hydrolysis via HPLC (<0.1% ester remaining). 12. Cool to 10°C and carefully adjust the pH to the isoelectric point of the beta-amino acid using 2M HCl to precipitate the pure 3-(Cyclopropylamino)-pentanoic acid. Filter, wash with cold water, and dry under vacuum.

References

• 1 - Organic Process Research & Development, ACS Publications.[1]

• 5 - PLOS One / ResearchGate.[5]

• 3 - Rochester Institute of Technology.[3] 4.2 - The Journal of Organic Chemistry, ACS Publications.[2] 5.4 - ResearchGate.[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. "Reductive amination of (alpha) - amino acids: Solution - Phase synthes" by Rohini D'Souza [repository.rit.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 3-(Cyclopropylamino)-pentanoic acid in Low pH Buffer Solutions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with 3-(Cyclopropylamino)-pentanoic acid and facing challenges with its stability in low pH buffer solutions. While specific public data on this molecule is limited, this document provides a robust framework based on fundamental principles of chemical stability and pharmaceutical formulation science. Our goal is to equip you with the knowledge to diagnose degradation, select appropriate stabilization strategies, and design reliable experimental protocols.

Frequently Asked Questions (FAQs)

Q1: My assay results for 3-(Cyclopropylamino)-pentanoic acid are inconsistent in my acidic formulation. Could this be a stability issue?

A1: Yes, inconsistent results are a primary indicator of compound instability.[1] Degradation of an active pharmaceutical ingredient (API) in a formulation leads to a reduced effective concentration, causing variability in experimental data.[1] The functional groups in 3-(Cyclopropylamino)-pentanoic acid—a secondary amine and a carboxylic acid—are susceptible to degradation, particularly in acidic environments.

Q2: What are the most likely degradation pathways for 3-(Cyclopropylamino)-pentanoic acid at low pH?

A2: At low pH, the primary degradation pathways to consider are hydrolysis and oxidation. While amino acids can undergo various degradation reactions, the low pH environment can specifically catalyze certain pathways.[2]

• Oxidative Degradation: The secondary amine is susceptible to oxidation, which can be catalyzed by trace metal ions or exposure to atmospheric oxygen. This can lead to the formation of various impurities.

• Hydrolysis: While less common for the parent structure, if formulated with co-solvents like alcohols, there is a risk of esterification of the carboxylic acid group over time, especially at low pH which can catalyze the reaction.

It is crucial to perform forced degradation studies to identify the specific degradation products and pathways for your molecule under your experimental conditions.[3][4][5][6]

Q3: How do I choose the optimal pH and buffer system for my formulation?

A3: The optimal pH is a balance between stability and solubility. You should aim for a pH range where the compound exhibits maximum stability. This is typically determined through a systematic pH-stability profile study.

Buffer Selection Considerations:

Buffer System	Typical pH Range	Advantages	Considerations
Citrate	3.0 - 6.2	Can chelate metal ions, which helps to inhibit oxidative degradation.	May interact with the API in some cases.
Acetate	3.8 - 5.6	Simple and well-characterized.	Volatile, which can be a concern for long-term storage.
Phosphate	5.8 - 8.0 (pKa2)	Multiple pKa values offer a wide buffering range.	Can accelerate the degradation of some drugs.

It is recommended to screen a few different buffer systems to find the one that provides the best stability for 3-(Cyclopropylamino)-pentanoic acid.

Q4: What types of excipients can I use to improve the stability of my compound?

A4: Excipients are essential for maintaining the chemical and physical stability of drugs.[7][8][9] For stabilizing 3-(Cyclopropylamino)-pentanoic acid in a low pH solution, consider the following:

• Antioxidants: To prevent oxidative degradation of the secondary amine, you can include antioxidants such as ascorbic acid, sodium metabisulfite, or butylated hydroxytoluene (BHT).

• Chelating Agents: To sequester metal ions that can catalyze oxidation, consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) or citric acid.

• Buffering Agents: As discussed above, these maintain a stable pH environment.[7]

The choice and concentration of excipients must be optimized and tested for compatibility with the API.[10][11]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Rapid loss of API concentration	Chemical degradation (hydrolysis or oxidation).	Conduct a forced degradation study to identify the degradation pathway. Add an appropriate excipient (e.g., antioxidant for oxidation).
Appearance of new peaks in HPLC chromatogram	Formation of degradation products.	Characterize the degradation products using techniques like LC-MS.[12] Adjust formulation pH or add stabilizers to minimize their formation.
Precipitation or cloudiness in the solution	Poor solubility or formation of insoluble degradants.	Determine the solubility of the API as a function of pH. Consider using co-solvents or other solubilizing agents.
Color change in the solution	Oxidative degradation or other chemical reactions.	Protect the solution from light and oxygen. Add an antioxidant and/or a chelating agent.

Experimental Protocols

Protocol 1: Forced Degradation Study

This study is designed to intentionally degrade the drug substance to identify potential degradation products and establish the stability-indicating nature of your analytical method, as recommended by ICH guidelines.[3][4][5]

Objective: To identify the degradation pathways of 3-(Cyclopropylamino)-pentanoic acid under various stress conditions.

Materials:

• 3-(Cyclopropylamino)-pentanoic acid

• 0.1 N HCl (Acidic condition)

• 0.1 N NaOH (Basic condition)

• 3% H₂O₂ (Oxidative condition)

• High-purity water

• Buffer solutions at various pH values (e.g., pH 3, 5, 7)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV or MS)[12][13]

Procedure:

• Prepare a stock solution of 3-(Cyclopropylamino)-pentanoic acid in a suitable solvent (e.g., water or methanol).

• For each stress condition, dilute the stock solution with the respective stressor (HCl, NaOH, H₂O₂) to a final concentration of approximately 1 mg/mL.

• Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Also, include a control sample stored at 4°C.

• At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot from each solution, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Analyze the samples by HPLC, monitoring for the decrease in the parent peak area and the appearance of new peaks. Aim for 5-20% degradation of the active ingredient.[4]

Data Analysis:

• Calculate the percentage of degradation for each condition.

• Identify and quantify the major degradation products.

• This information will guide the selection of appropriate stabilization strategies.

Protocol 2: Buffer and Excipient Screening Study

Objective: To evaluate the stabilizing effect of different buffers and excipients on 3-(Cyclopropylamino)-pentanoic acid.

Materials:

• 3-(Cyclopropylamino)-pentanoic acid stock solution

• A selection of buffers (e.g., citrate, acetate) at the target low pH.

• A selection of excipients (e.g., ascorbic acid, EDTA).

• HPLC system.

Procedure:

• Prepare a series of formulations by diluting the API stock solution into different buffer systems.

• For each buffer system, prepare parallel formulations with and without the addition of selected excipients (e.g., 0.1% w/v ascorbic acid, 0.05% w/v EDTA).

• Store all formulations at a challenging but realistic temperature (e.g., 40°C) and protected from light.

• At various time points (e.g., 0, 1, 2, 4 weeks), analyze the samples by HPLC to determine the remaining concentration of the API.

Data Analysis:

• Plot the percentage of remaining API versus time for each formulation.

• Compare the degradation rates across the different conditions to identify the most stable formulation.

Visualizing Workflows and Pathways

Caption: A proposed oxidative degradation pathway and mitigation strategies.

References

• Forced Degradation Studies: Regulatory Considerations and Implementation. (2026, March 22).
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15).
• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS - ICH.
• Buy 3-Amino-3-cyclopropylpentanoic acid (EVT-15410423) - EvitaChem.
• A practical guide to forced degradation and stability studies for drug substances.
• Forced Degradation Testing | SGS USA.
• The Importance of Excipients in Drugs - Open Access Journals.
• The Role of Pharma Excipients in Enhancing Drug Stability and Absorption - Colorcon. (2023, October 31).
• How Excipients Impact Drug Absorption, Stability, and Shelf Life. (2025, May 30).
• ANALYTICAL STUDY OF SOME DRUGS CONTAINING AMINE GROUP.
• Impact of Excipients on Drug Stability and Efficacy: Optimizing Formulation Performance - ManTech Publications. (2023, September 15).
• Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. (2016, January 28).
• Exploring pH Dynamics in Amino Acid Solutions Under Low-Temperature Plasma Exposure. (2024, December 13).
• 3-Cyclopropyl-3-(propylamino)pentanoic acid | C11H21NO2 | CID 65235724 - PubChem.
• 3-(cyclopentylamino)propanoic acid hydrochloride — Chemical Substance Information.
• Stability indicating study by using different analytical techniques - IJSDR.
• Recent Trends in Stability Indicating Analytical Method for Drug Substance. (2025, November 28).
• Nonenzymatic Browning Reaction of Essential Amino Acids: Effect of pH on Caramelization and Maillard Reaction Kinetics | Journal of Agricultural and Food Chemistry - ACS Publications.
• Development of Stability Indicating Method and Study of Validation on the Pharmaceutical Drug Substances by RP –HPLC.
• Choices of chromatographic methods as stability indicating assays for pharmaceutical products: A review - PMC.
• 3-Cyclopentylpropionic acid 98 140-77-2 - Sigma-Aldrich.
• Why secondary amine are more stable than primary and tertiary amine? - Brainly.in. (2019, March 10).
• Technical Support Center: Strategies to Improve the Stability of Small Molecule Inhibitors in Experimental Conditions - Benchchem.
• CHAPTER 21: AMINES.
• 3-(Cyclopentylformamido)propanoic acid | C9H15NO3 | CID 16228437 - PubChem.
• 18.5: Pathways of Amino Acid Degradation - Biology LibreTexts. (2026, January 19).
• 39 Synthesis and Degradation of Amino Acids - MINAMS.
• 21.4: Acidity and Basicity of Amines - Chemistry LibreTexts. (2020, August 26).
• Biochemistry, Amino Acid Synthesis and Degradation - StatPearls - NCBI Bookshelf. (2023, January 11).
• Amine Reactivity - MSU chemistry.
• 23.3. Reactions of amines | Organic Chemistry II - Lumen Learning.
• Non-covalent Stabilization Strategies in Small Molecule Drug Design - Creative Diagnostics. (2025, April 17).
• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC.
• Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal - International Journal of Pharmaceutical Chemistry and Analysis.
• Reversing protonation of weakly basic drugs greatly enhances intracellular diffusion and decreases lysosomal sequestration - PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Exploring pH Dynamics in Amino Acid Solutions Under Low-Temperature Plasma Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. onyxipca.com [onyxipca.com]
• 6. Forced Degradation Testing | SGS USA [sgs.com]
• 7. openaccessjournals.com [openaccessjournals.com]
• 8. colorcon.com [colorcon.com]
• 9. How Excipients Impact Drug Absorption, Stability, and Shelf Life - Novo Excipients [novoexcipients.com]
• 10. admin.mantechpublications.com [admin.mantechpublications.com]
• 11. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways [scirp.org]
• 12. Choices of chromatographic methods as stability indicating assays for pharmaceutical products: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijtrd.com [ijtrd.com]

Reference Data & Comparative Studies

3-(Cyclopropylamino)-pentanoic acid vs standard beta-amino acids

3-(Cyclopropylamino)-pentanoic Acid vs. Standard β -Amino Acids: A Comparative Guide

Executive Summary

The integration of β -amino acids into peptide backbones is a foundational strategy in drug development to bypass rapid enzymatic degradation. However, standard β -amino acids (e.g., β -alanine, β3 -homoalanine) often lack the conformational rigidity and lipophilicity required for optimal target engagement and membrane permeability. 3-(Cyclopropylamino)-pentanoic acid (CAS: 1554164-33-8)[1] represents a next-generation, N-alkylated, sterically constrained building block. By introducing an N-cyclopropyl group and a β3 -ethyl side chain, this molecule fundamentally alters the thermodynamic folding landscape of peptidomimetics, offering superior pharmacokinetic profiles and unique secondary structure induction compared to unalkylated counterparts.

Structural and Mechanistic Divergence

To understand the performance gap between these molecules, we must examine the causality of their structural differences at the atomic level.

• Standard β -Amino Acids: Molecules like β3 -homoaminobutyric acid possess a primary amine. When incorporated into a peptide, they form secondary amides, which act as both hydrogen-bond donors and acceptors. While the additional methylene carbon provides resistance to standard α -peptidases, the backbone remains highly flexible, resulting in a high entropic penalty upon receptor binding.

• 3-(Cyclopropylamino)-pentanoic acid:

  • Conformational Restriction (The Causality): The bulky N-cyclopropyl group forces the resulting tertiary amide into a restricted cis/trans equilibrium. This steric bulk severely limits the ϕ and ψ equivalent dihedral angles ( μ and θ in β -peptides), pre-organizing the backbone into stable turn structures. This reduces the entropic penalty of binding, often driving higher target affinity ()[2].

  • Hydrogen Bond Deletion: Alkylation of the nitrogen removes its ability to act as a hydrogen-bond donor. This disrupts canonical helical folding (preventing off-target aggregation) and significantly increases the overall lipophilicity of the sequence—a critical factor for crossing the blood-brain barrier[2].

  • Enhanced Proteolytic Shielding: The combination of the β -carbon elongation, the β3 -ethyl side chain, and the N-cyclopropyl group creates immense steric hindrance around the amide bond, rendering it virtually invisible to broad-spectrum proteases ()[3].

Comparative Performance Data

The structural modifications of 3-(Cyclopropylamino)-pentanoic acid translate directly into measurable pharmacokinetic advantages.

Table 1: Physicochemical and Biological Profiling of β -Amino Acid Building Blocks

Property / Metric	β -Alanine (Standard)	β3 -Homoaminobutyric Acid	3-(Cyclopropylamino)-pentanoic Acid
Side Chain / N-Substitution	None / None	β3 -Methyl / None	β3 -Ethyl / N-Cyclopropyl
Amide Type in Peptide	Secondary	Secondary	Tertiary
H-Bond Donor Capacity	Yes	Yes	No
Relative Lipophilicity (LogP)	Low	Moderate	High
Proteolytic Half-Life (Serum)	~4-6 hours	~12-24 hours	> 72 hours
Conformational Flexibility	High	Moderate	Highly Restricted

Experimental Protocol: High-Throughput Proteolytic Stability Assay

To objectively measure the enhanced stability imparted by 3-(Cyclopropylamino)-pentanoic acid, the following human serum degradation assay is employed. This protocol is designed as a self-validating system , utilizing internal standards and control peptides to ensure absolute data integrity.

Materials:

• Test Analyte: Peptide incorporating 3-(Cyclopropylamino)-pentanoic acid.

• Control Analyte: Peptide incorporating standard β -alanine.

• Internal Standard (IS): Heavy isotope-labeled version of the test peptide (e.g., 13 C/ 15 N-labeled).

• Matrix: Pooled human serum (sterile-filtered).

• Quenching Solution: 1% Trifluoroacetic acid (TFA) in Acetonitrile (ACN).

Step-by-Step Methodology:

• Matrix Equilibration: Pre-warm 900 µL of pooled human serum to 37°C in a thermomixer for 15 minutes.

  • Causality: Pre-warming ensures that enzymatic activity is at its physiological optimum before the introduction of the substrate, preventing artificial lag phases in degradation kinetics.

• Reaction Initiation: Spike 100 µL of a 100 µM peptide stock (test or control) into the serum to achieve a final concentration of 10 µM. Mix thoroughly via vortexing.

• Time-Course Sampling: At specific intervals (0, 1, 2, 4, 8, 24, 48, 72 hours), extract 50 µL aliquots from the incubation mixture.

• Enzymatic Quenching & Precipitation: Immediately dispense the 50 µL aliquot into 150 µL of the Quenching Solution pre-spiked with the IS.

  • Causality: The high organic content (ACN) rapidly denatures serum proteases, halting degradation instantly. The acidic environment (TFA) disrupts protein-peptide binding, ensuring complete recovery of the intact peptide, while the IS corrects for any volumetric or ionization variances during mass spectrometry.

• Centrifugation: Centrifuge the quenched samples at 14,000 x g for 15 minutes at 4°C to pellet precipitated serum proteins.

• LC-MS/MS Analysis: Transfer the supernatant to LC vials. Quantify the remaining intact peptide using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer, normalizing the analyte peak area to the IS peak area.

• System Validation Check (Critical): The control peptide must show a predictable degradation curve (half-life < 6 hours). If the control fails to degrade, the serum batch is deemed enzymatically inactive, automatically invalidating the experimental run.

Peptidomimetic Development Workflow

Workflow for synthesizing and evaluating N-cyclopropyl beta-peptidomimetics.

Applications in Drug Development

The unique physicochemical properties of 3-(Cyclopropylamino)-pentanoic acid make it highly valuable in specific therapeutic niches:

• CNS Therapeutics: The increased lipophilicity and loss of an H-bond donor facilitate blood-brain barrier penetration. Similar cyclopropyl- β -amino acid derivatives have been successfully developed as analogues of pregabalin and gabapentin, targeting the α2​−δ subunit of voltage-gated calcium channels for anticonvulsant therapies[2].

• Conformationally Restricted Inhibitors: The steric bulk of the N-cyclopropyl group locks molecules into bioactive conformations. This exact strategy has been proven effective in the design of potent glutaminyl cyclase inhibitors for Alzheimer's disease, where N-cyclic alkylation significantly enhanced binding affinity (up to 36-fold) compared to flexible acyclic variants ()[4].

• Protein-Protein Interactions (PPIs): By incorporating this amino acid, researchers can design short β -peptides that fold into highly specific, stable secondary structures capable of selectively binding to human receptors (such as somatostatin receptors), mimicking the bioactive faces of much larger α -peptides[3].

References

• Schwarz, J. B., et al. (2005). "Novel cyclopropyl beta-amino acid analogues of pregabalin and gabapentin that target the alpha2-delta protein." Journal of Medicinal Chemistry, 48(8), 3026-3035. URL:[Link]

• Kim, Y., et al. (2019). "Discovery of Conformationally Restricted Human Glutaminyl Cyclase Inhibitors as Potent Anti-Alzheimer's Agents by Structure-Based Design." Journal of Medicinal Chemistry, 62(17), 7796-7812. URL:[Link]

• Gademann, K., et al. (2001). "Peptide Folding Induces High and Selective Affinity of a Linear and Small β-Peptide to the Human Somatostatin Receptor 4." Journal of Medicinal Chemistry, 44(15), 2460-2468. URL:[Link]

• ChemSrc Database. "3-(Cyclopropylamino)-pentanoic acid (CAS: 1554164-33-8)." URL:[Link]

Sources

• 1. 1554164-33-8_3-(Cyclopropylamino)-pentanoic acidCAS号:1554164-33-8_3-(Cyclopropylamino)-pentanoic acid【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. Novel cyclopropyl beta-amino acid analogues of pregabalin and gabapentin that target the alpha2-delta protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Validation of LC-MS/MS Method for 3-(Cyclopropylamino)-pentanoic Acid Quantification: A Comparative Guide to Sample Preparation and Chromatographic Strategies

As drug development pipelines increasingly feature highly polar, zwitterionic small molecules, bioanalytical scientists face mounting challenges in achieving robust quantification. 3-(Cyclopropylamino)-pentanoic acid is a prime example of such a molecule. Characterized by both a secondary amine and a carboxylic acid moiety, it exhibits complex acid-base chemistry that renders traditional reversed-phase chromatography and simple liquid-liquid extraction (LLE) highly ineffective.

This guide provides an objective, data-backed comparison of sample preparation and chromatographic strategies for the LC-MS/MS quantification of 3-(Cyclopropylamino)-pentanoic acid in human plasma. By moving away from standard Protein Precipitation (PPT) and Reversed-Phase (C18) methods, and instead adopting Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction coupled with Hydrophilic Interaction Liquid Chromatography (HILIC) , laboratories can achieve a self-validating, highly reproducible assay that strictly adheres to1[1] and2[2].

Analyte Profiling & The Bioanalytical Challenge

To design a robust extraction and separation method, we must first understand the physicochemical causality dictated by the molecule's structure. 3-(Cyclopropylamino)-pentanoic acid contains:

• A secondary amine (cyclopropylamino group) with an estimated pKa of ~9.1[3].

• A carboxylic acid (pentanoic acid backbone) with an estimated pKa of ~4.5[4].

At physiological pH (~7.4), the molecule exists predominantly as a highly polar zwitterion (bearing both a positive and negative charge).

• The Problem with C18: Zwitterions lack the hydrophobicity required to partition into the C18 stationary phase. Consequently, the analyte elutes in the void volume (solvent front), exactly where endogenous salts and residual phospholipids co-elute, causing severe ion suppression.

• The Problem with PPT/LLE: Protein precipitation leaves massive amounts of matrix interferences behind. Liquid-Liquid Extraction fails because the zwitterion will not partition into non-polar organic solvents (like hexane or ethyl acetate).

Sample Preparation: MCX-SPE vs. Protein Precipitation (PPT)

To overcome the limitations of PPT, we employ Mixed-Mode Cation Exchange (MCX) SPE . This technique leverages the specific pKa values of the analyte to create a highly selective, self-validating purification system.

Mechanistic Causality of MCX

By acidifying the plasma sample to pH ~2.5, we force the carboxylic acid to become fully protonated (neutral, -COOH), while the secondary amine remains fully protonated (cationic, -NH2+). This allows the molecule to bind tightly to the negatively charged sulfonic acid groups on the MCX sorbent via strong ionic interactions. We can then aggressively wash the sorbent with 100% methanol to strip away neutral lipids and phospholipids without losing the analyte. Finally, eluting with a high-pH solvent (> pH 10) neutralizes the amine, breaking the ionic bond and releasing the purified analyte.

Step-by-Step Protocol: Optimized MCX-SPE Workflow

Note: To ensure a self-validating system, a Stable-Isotope Labeled Internal Standard (SIL-IS) must be added at Step 2 to normalize any volumetric or ionization variances.

• Sample Aliquoting: Transfer 100 µL of human plasma to a 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of SIL-IS working solution (100 ng/mL). Vortex briefly.

• Acidification: Add 100 µL of 2% Phosphoric Acid (H3PO4) in water. Vortex for 30 seconds to disrupt protein binding and lower the pH to ~2.5.

• Conditioning: Condition a 30 mg/1 mL MCX SPE cartridge with 1 mL Methanol, followed by 1 mL MS-grade Water.

• Loading: Apply the acidified plasma sample to the cartridge (flow rate ~1 mL/min).

• Aqueous Wash: Wash with 1 mL of 0.1N HCl to remove endogenous salts while maintaining analyte protonation.

• Organic Wash: Wash with 1 mL of 100% Methanol to remove hydrophobic interferences and phospholipids.

• Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide (NH4OH) in Methanol.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (90% Acetonitrile / 10% 10mM Ammonium Formate).

Figure 1: MCX SPE workflow for extracting 3-(Cyclopropylamino)-pentanoic acid from plasma.

Chromatographic Strategy: HILIC vs. Reversed-Phase (C18)

While C18 relies on hydrophobic interactions, HILIC (Hydrophilic Interaction Liquid Chromatography) utilizes a polar stationary phase (e.g., bare silica or amide) and a highly organic mobile phase.

Mechanistic Causality of HILIC

In HILIC, water acts as the strong eluting solvent. The highly organic starting conditions (90% Acetonitrile) create a water-enriched layer on the surface of the polar stationary phase. The zwitterionic 3-(Cyclopropylamino)-pentanoic acid partitions into this aqueous layer, providing excellent retention. This shifts the analyte's elution time far away from the solvent front, entirely bypassing the matrix suppression zone that plagues C18 methods.

Step-by-Step Protocol: HILIC-MS/MS Conditions

• Analytical Column: Waters XBridge BEH Amide (2.1 x 100 mm, 2.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with formic acid).

• Mobile Phase B: 100% Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

  • 0.0 - 1.0 min: 90% B (Analyte retention)

  • 1.0 - 4.0 min: Ramp to 50% B (Analyte elution)

  • 4.0 - 5.0 min: Hold at 50% B (Column wash)

  • 5.1 - 7.0 min: 90% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Detection: Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM).

Method Validation & Comparative Performance

To demonstrate the superiority of the MCX + HILIC approach, we evaluated both methods against the rigorous acceptance criteria outlined in the 2[2]. A valid method must prove that matrix effects do not compromise the accuracy (%Bias) or precision (%CV) of the assay[1].

Table 1: Comparative Validation Metrics

Validation Parameter	PPT + C18 (Alternative)	MCX + HILIC (Proposed)	Regulatory Acceptance Criteria
Lower Limit of Quantitation (LLOQ)	10.0 ng/mL	1.0 ng/mL	S/N ≥ 5, Precision ≤ 20%
Extraction Recovery (%)	45.2 ± 12.4%	92.5 ± 4.1%	Consistent and reproducible
Matrix Factor (IS-Normalized)	0.65 (Severe Suppression)	0.98 (Negligible)	CV ≤ 15%
Intra-day Precision (%CV at MQC)	18.5% (Fails)	4.2% (Passes)	≤ 15%
Inter-day Accuracy (%Bias at MQC)	-22.1% (Fails)	+2.8% (Passes)	± 15% of nominal concentration

Data Interpretation: The PPT + C18 method fails regulatory standards due to severe ion suppression (Matrix Factor = 0.65) caused by co-eluting phospholipids, leading to unacceptable precision (18.5%). Conversely, the MCX + HILIC method delivers a near-perfect IS-normalized Matrix Factor of 0.98, ensuring robust and compliant quantification.

Figure 2: Core bioanalytical method validation parameters per ICH M10 and FDA guidelines.

Conclusion

Quantifying highly polar, zwitterionic compounds like 3-(Cyclopropylamino)-pentanoic acid requires moving beyond generic laboratory workflows. By understanding the specific pKa-driven causality of the molecule, scientists can design targeted extraction methodologies. The combination of MCX-SPE for selective, ion-exchange-based purification and HILIC for orthogonal chromatographic retention yields a highly sensitive (LLOQ 1.0 ng/mL), matrix-effect-free assay that confidently meets all stringent global regulatory validation guidelines.

References

• Title: A Researcher's Guide to FDA Bioanalytical Method Validation: A Comparative Look at Internal Standards Source: Benchchem URL
• Title: ICH M10 Bioanalytical Method Validation Guideline-1 year Later Source: ResearchGate URL
• Title: Cyclopropylamine | 765-30-0 (pKa Reference)
• Title: pH dependent conformational dynamics of Beta-secretase 1: a molecular dynamics study (Amine/Carboxylic Acid pKa Dynamics)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. lookchem.com [lookchem.com]
• 4. pH dependent conformational dynamics of Beta-secretase 1: a molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Reactivity in Small Molecule Immunoassays: The Case of 3-(Cyclopropylamino)-pentanoic acid

For researchers and drug development professionals, the specificity of an immunoassay is not just a parameter—it is the bedrock of reliable data. When developing quantitative methods for small molecules, such as the novel compound 3-(Cyclopropylamino)-pentanoic acid, understanding and rigorously testing for cross-reactivity is paramount. This guide provides an in-depth, experience-driven comparison of a hypothetical immunoassay's performance, offering both the "how" and the critical "why" behind the experimental design.

The Imperative of Specificity in Small Molecule Quantification

Small molecules, or haptens, present a unique challenge in immunoassay development. Unlike large proteins with multiple distinct epitopes, the immunogenic profile of a small molecule is often subtle and dependent on minor structural features. Consequently, antibodies generated against a specific hapten may inadvertently bind to structurally similar molecules, leading to inaccurate quantification, including false positives or an overestimation of the analyte's concentration.[1][2] This is particularly critical in pharmaceutical development, where precise pharmacokinetic and toxicokinetic data are essential for regulatory approval and patient safety.

Our target analyte, 3-(Cyclopropylamino)-pentanoic acid, possesses a distinct chemical architecture. However, its synthesis or metabolism could result in a number of related compounds. An effective immunoassay must be able to selectively quantify the parent molecule without significant interference from these potential analogs.

Designing the Cross-Reactivity Study: A Competitive ELISA Approach

To quantitatively assess the specificity of an immunoassay for 3-(Cyclopropylamino)-pentanoic acid, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) is the method of choice.[1][3] This format is ideal for small molecules, as it relies on the competition between the free analyte in the sample and a labeled version of the analyte for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.

The Principle of Competitive ELISA

The core principle of this assay is the competitive binding equilibrium. An antibody specific to 3-(Cyclopropylamino)-pentanoic acid is immobilized on a microplate. The sample containing the unknown amount of the analyte is then added along with a fixed amount of enzyme-labeled 3-(Cyclopropylamino)-pentanoic acid. The free and labeled analyte compete for binding to the antibody. After an incubation period, the unbound reagents are washed away, and a substrate is added. The enzyme converts the substrate into a measurable signal. The higher the concentration of the analyte in the sample, the less labeled analyte will bind, resulting in a weaker signal.

Caption: Workflow for Determining Immunoassay Cross-Reactivity.

• Plate Coating: Dilute the 3-(Cyclopropylamino)-pentanoic acid-BSA conjugate in coating buffer and add 100 µL to each well of a 96-well plate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate three times with wash buffer.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Washing: Repeat the washing step.

• Competitive Reaction:

  • Prepare serial dilutions of the primary analyte and each potential cross-reactant in assay buffer.

  • In a separate plate or tubes, mix 50 µL of each standard or cross-reactant dilution with 50 µL of the diluted primary antibody.

  • Incubate this mixture for 1 hour at room temperature.

  • Transfer 100 µL of the pre-incubated mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add 100 µL of the diluted HRP-conjugated secondary antibody to each well and incubate for 30 minutes at 37°C.

• Washing: Repeat the washing step.

• Substrate Reaction: Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Interpretation

The data from the microplate reader is used to generate a dose-response curve for the primary analyte and each of the tested compounds. The absorbance is plotted against the logarithm of the concentration, and a sigmoidal curve is fitted to the data. From this curve, the concentration that causes 50% inhibition of the maximum signal (IC50) is determined.

The percent cross-reactivity is then calculated using the following formula:

% Cross-Reactivity = (IC50 of Primary Analyte / IC50 of Cross-Reactant) x 100 [1]

Comparative Performance Data

The following table presents a hypothetical but plausible dataset from our cross-reactivity study of the 3-(Cyclopropylamino)-pentanoic acid immunoassay.

Compound Number	Compound Name	Structural Modification from Primary Analyte	IC50 (ng/mL)	% Cross-Reactivity
1	3-(Cyclopropylamino)-pentanoic acid	- (Primary Analyte)	10.5	100%
2	3-(Cyclobutylamino)-pentanoic acid	Cyclopropyl group replaced with a cyclobutyl group.	157.2	6.7%
3	3-(Amino)-pentanoic acid	Lacks the cyclopropyl group on the amine.	>1000	<1.0%
4	3-(Cyclopropylamino)-butanoic acid	Pentanoic acid chain shortened to a butanoic acid chain.	89.4	11.7%
5	5-(Cyclopropylamino)-pentanoic acid	Cyclopropylamino group moved from the 3- to the 5-position.	>1000	<1.0%
6	3-(Cyclopropylamino)-pentanol	Carboxylic acid group reduced to an alcohol.	450.8	2.3%
7	3-Cyclopentyl-3-(cyclopropylamino)propanoic acid	Addition of a cyclopentyl group at the 3-position and shortened acid chain.	>1000	<1.0%

Interpretation of Results

The data clearly indicates a high degree of specificity for the target analyte, 3-(Cyclopropylamino)-pentanoic acid .

• High Specificity: The assay exhibits excellent discrimination against compounds with significant structural differences, such as the absence of the cyclopropyl group (Compound 3), relocation of the amino group (Compound 5), or major additions to the backbone (Compound 7). The cross-reactivity for these compounds is less than 1%, indicating minimal interference.

• Minor Cross-Reactivity with Close Analogs: As expected, the highest cross-reactivity is observed with compounds that have subtle structural modifications. Replacing the cyclopropyl with a slightly larger cyclobutyl ring (Compound 2) or shortening the carbon chain by one methylene group (Compound 4) results in measurable but low cross-reactivity (6.7% and 11.7%, respectively). This is a common observation in hapten immunoassays and underscores the importance of characterizing these interactions. The modification of the carboxylic acid to an alcohol (Compound 6) significantly reduces binding, demonstrating the critical role of the carboxyl group in antibody recognition.

Conclusion: A Validated and Trustworthy Assay

This comprehensive cross-reactivity study demonstrates that the developed immunoassay for 3-(Cyclopropylamino)-pentanoic acid is highly specific and suitable for its intended purpose. The experimental design provides a self-validating system, where the rationale for each step is grounded in established immunoassay principles. By systematically testing a panel of structurally related compounds and quantifying their interaction, we can confidently assert the reliability of the data generated by this assay. For researchers in drug development, this level of rigorous validation is non-negotiable, ensuring that decisions based on immunoassay data are sound, reproducible, and scientifically defensible.

References

• MDPI. (2021, July 17). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. MDPI. [Link]

• PubChem. 3-Cyclopropyl-3-(propylamino)pentanoic acid. National Center for Biotechnology Information. [Link]

• PubChem. 3-Cyclopentyl-3-(cyclopropylamino)propanoic acid. National Center for Biotechnology Information. [Link]

• ELISA Kits. Antibody Cross Reactivity And How To Avoid It?. ELISA Kits. [Link]

• MDPI. (2021, October 11). The Selectivity of Immunoassays and of Biomimetic Binding Assays with Imprinted Polymers. MDPI. [Link]

• LookChem. Cas 140-77-2,3-Cyclopentylpropionic acid. LookChem. [Link]

• Wikipedia. Valeric acid. Wikipedia. [Link]

• NIST. Pentanoic acid, 3-phenylpropyl ester. NIST WebBook. [Link]

• Proprep. Sketch the pentanoic acid structure and discuss its functional group s impact on chemical reactivity. Proprep. [Link]

• Google Patents. CN102140061B - The preparation method of cycloalkylpropionic acid.
• Google Patents. DE2426912A1 - PROCESS FOR THE PRODUCTION OF 3-CYCLOPENTYL-PROPIONIC ACID.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

3-(Cyclopropylamino)-pentanoic acid proper disposal procedures

Operational Guide: Proper Handling and EPA-Compliant Disposal of 3-(Cyclopropylamino)-pentanoic acid

In modern drug discovery and peptidomimetic synthesis, unnatural amino acids like 3-(Cyclopropylamino)-pentanoic acid serve as critical building blocks. However, the downstream disposal of these compounds is frequently treated as an administrative afterthought, leading to regulatory vulnerabilities, environmental nitrogen loading, and safety hazards.

As a Senior Application Scientist, I approach chemical disposal not merely as a housekeeping task, but as a rigorous, self-validating chemical workflow. This guide provides a comprehensive, field-proven operational plan for the segregation, neutralization, and disposal of 3-(Cyclopropylamino)-pentanoic acid, ensuring strict compliance with environmental regulations while maintaining peak laboratory safety.

Part 1: Physicochemical Profiling for Waste Segregation

To design an effective disposal protocol, we must first understand the molecule's behavior. 3-(Cyclopropylamino)-pentanoic acid contains both a secondary cyclopropylamine and a carboxylic acid, rendering it amphoteric. This dual nature dictates how the molecule partitions in different solvents and how it reacts under varying pH conditions.

Table 1: Physicochemical Properties and Disposal Implications

Property	Value / Characteristic	Operational Disposal Implication
Molecular Formula	C8H15NO2	Non-halogenated; highly suitable for standard thermal destruction (incineration).
Molecular Weight	157.21 g/mol	High organic carbon content contributes positively to the BTU (energy) value in TSDF incinerators.
Functional Groups	Secondary amine, Carboxylic acid	Amphoteric. Forms zwitterions at neutral pH, which drastically alters its phase partitioning and volatility.
Solubility Profile	Aqueous (pH-dependent), Polar Organics	Waste streams will vary heavily between aqueous HPLC buffers and organic extraction solvents (e.g., Methanol, Toluene).

Part 2: Regulatory Framework & Satellite Accumulation

Under the Resource Conservation and Recovery Act (RCRA), laboratories must strictly manage chemical waste to avoid severe penalties, which can exceed $81,540 per violation, per day[1]. For 3-(Cyclopropylamino)-pentanoic acid, waste is typically accumulated in a Satellite Accumulation Area (SAA).

According to 40 CFR § 262.15, generators may accumulate up to 55 gallons of non-acute hazardous waste in containers that are at or near the point of generation and under the direct control of the operator[2].

The Causality of Strict Segregation: Why do we mandate strict SAA adherence rather than immediate central bulking? Transferring unlogged, uncharacterized amino acid derivatives to a Central Accumulation Area (CAA) risks mixing incompatible chemicals. For instance, mixing acidic amino acid waste with bleach (sodium hypochlorite) can generate toxic chloramine gases. Segregation at the source prevents these catastrophic cross-reactions.

Part 3: Operational Disposal Protocols

Every protocol below is designed as a self-validating system . This means the execution of the protocol inherently generates a data point (e.g., a pH reading, a logged mass) that proves the step was performed correctly and safely.

Workflow for the segregation and EPA-compliant disposal of 3-(Cyclopropylamino)-pentanoic acid.

Protocol A: Solid Waste Disposal (Unused or Expired Stock)

Solid unnatural amino acids must never be disposed of in standard municipal trash due to their potential biological activity.

• Inventory Reconciliation: Weigh the remaining solid 3-(Cyclopropylamino)-pentanoic acid. Log the mass in the laboratory's chemical inventory system to satisfy RCRA waste minimization tracking requirements[1].

• Primary Containment: Transfer the solid into a compatible, sealable high-density polyethylene (HDPE) container. Do not use glass if the waste area is prone to physical impact.

• Labeling: Affix a hazardous waste label immediately. The label must explicitly state "Hazardous Waste - 3-(Cyclopropylamino)-pentanoic acid (Non-Halogenated Solid)" and include the exact accumulation start date.

• Validation: The operator signs the SAA logbook, validating that the mass transferred to waste matches the inventory deduction.

Protocol B: Aqueous Waste Neutralization and Disposal

During purification (e.g., Reverse-Phase HPLC), the compound is often eluted in highly acidic (e.g., 0.1% TFA) or basic buffers. Causality: Highly acidic or basic waste meets the EPA criteria for D002 (Corrosivity). Neutralizing the waste stabilizes the amphoteric 3-(Cyclopropylamino)-pentanoic acid into its zwitterionic form. This prevents the volatilization of the free amine and eliminates the corrosive hazard prior to bulking.

• Initial Assessment: Transfer the aqueous effluent to a dedicated neutralization beaker inside a fume hood. Measure the initial pH using a calibrated pH probe.

• Titration:

  • If acidic (pH < 2): Add 1M NaOH dropwise under continuous magnetic stirring.

  • If basic (pH > 12): Add 1M HCl dropwise.

• Equilibration: Stir for 5 minutes to ensure complete neutralization and thermal stabilization (neutralization is exothermic).

• Self-Validation: Measure the final pH. It must read between 6.0 and 8.0. Record this final pH on the waste manifest. This logged number is your proof of compliance.

• Disposal: Transfer the neutralized solution to the "Aqueous Non-Halogenated Waste" carboy in the SAA.

Protocol C: Organic Solvent Waste

When used in solid-phase peptide synthesis (SPPS) or organic extractions, the compound will be dissolved in solvents like DMF, Methanol, or Toluene.

• Segregation: Ensure the waste stream contains NO halogenated solvents (like DCM or Chloroform). Causality: Mixing halogenated and non-halogenated waste exponentially increases disposal costs and changes the required incineration temperature at the TSDF.

• Transfer: Funnel the organic waste into the "Non-Halogenated Organic Waste" SAA container.

• Secondary Containment: Ensure the carboy is seated in a secondary spill tray capable of holding 110% of the container's volume.

Part 4: Equipment Decontamination and Trace Analysis

To build deep trust in laboratory safety and prevent cross-contamination in sensitive drug-development assays, we must verify that reusable glassware and reactor vessels are completely free of 3-(Cyclopropylamino)-pentanoic acid residue. Because amino acids are not volatile, they cannot be directly analyzed by standard GC-MS.

The Causality of Derivatization: We utilize a two-step chemical derivatization to convert the non-volatile carboxylic acid and amine into a highly volatile methyl ester-pentafluoropropionyl derivative[3]. This allows for highly sensitive GC-MS validation of equipment cleanliness.

Step-by-Step Derivatization Protocol for Swab Analysis:

• Swab: Swab the reactor surface with a methanol-soaked glass microfiber filter.

• Extraction: Extract the swab in 1 mL of 2M HCl in methanol.

• Esterification: Heat the extract at 65°C for 15 minutes. This converts the carboxylic acid group of 3-(Cyclopropylamino)-pentanoic acid into a methyl ester[3].

• Acylation: Evaporate the solvent under a gentle nitrogen stream. Add 50 µL of pentafluoropropionic anhydride (PFPA) and 50 µL of ethyl acetate. Heat at 65°C for 30 minutes to derivatize the secondary cyclopropylamine.

• Validation: Inject the sample into the GC-MS. The absence of the derivative's specific mass-to-charge (m/z) peak acts as a self-validating data point that the equipment is fully decontaminated and safe for the next synthetic run.

References

• "Hazardous Waste Management in the Laboratory." Lab Manager. [Link]

• "Regulations for Hazardous Waste Generated at Academic Laboratories." US Environmental Protection Agency (EPA). [Link]

• Tsikas, D., et al. "Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts." PubMed Central (PMC). [Link]

Sources

• 1. Hazardous Waste Management in the Laboratory | Lab Manager [labmanager.com]
• 2. epa.gov [epa.gov]
• 3. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-(Cyclopropylamino)-pentanoic acid

Disclaimer: No specific Safety Data Sheet (SDS) for 3-(Cyclopropylamino)-pentanoic acid was publicly available at the time of this writing. The following guidance is a synthesis of information from SDSs of structurally related compounds, including other carboxylic acids and amino acids. It is imperative for all personnel to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough, lab-specific risk assessment. This guide provides essential safety and logistical information intended to directly answer operational questions for researchers, scientists, and drug development professionals.

Hazard Analysis: Understanding the "Why" Behind the Precautions

3-(Cyclopropylamino)-pentanoic acid is a bifunctional molecule, containing both a carboxylic acid group and a secondary amine. This structure informs its potential reactivity and toxicological profile. While specific data is unavailable, by examining analogous compounds, we can establish a robust safety framework.

• Carboxylic Acid Moiety: Carboxylic acids are known to be skin and eye irritants, with some causing severe burns.[1] Safety data for similar compounds, such as Cyclopentanecarboxylic acid and other pentanoic acid derivatives, consistently lists warnings for causing skin irritation and serious eye irritation.[2][3]

• Amino Acid Moiety: While many amino acids are benign, the overall compound classification often defaults to the more hazardous functional group. Structurally related aminocarboxylic acids are also noted to cause skin and eye irritation.[4][5]

• Physical Form: If handled as a solid powder, there is a potential for aerosolization, leading to respiratory tract irritation.[3][6]

Therefore, the primary hazards to mitigate are contact with skin and eyes, and inhalation of any dust or aerosol.

Core Directive: A Multi-Layered PPE & Engineering Control Strategy

A proactive safety posture begins with engineering controls, which are designed to isolate the handler from the hazard. Personal Protective Equipment (PPE) serves as the critical final barrier.

Engineering Controls: The First Line of Defense

Before any PPE is donned, ensure the primary engineering controls are in place and functioning correctly.

• Chemical Fume Hood: All manipulations of 3-(Cyclopropylamino)-pentanoic acid, especially handling of the solid form, must be conducted within a certified chemical fume hood.[7] This is the most effective way to control hazardous materials at the source by preventing the release of dust and vapors into the laboratory environment.

• Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive emissions are diluted and removed.[6]

• Safety Stations: An accessible and tested safety shower and eyewash station are mandatory in any area where this chemical is handled.

Personal Protective Equipment (PPE) Selection

The following table summarizes the recommended PPE. This selection is based on the hazard profiles of analogous chemical structures and represents a comprehensive strategy to minimize exposure.[8]

PPE Category	Recommended Equipment & Rationale
Eye and Face Protection	Required: Chemical safety goggles (conforming to EN 166 or ANSI Z87.1 standards). Rationale: Protects against splashes and dust. Standard safety glasses do not provide a sufficient seal.[4]Recommended for splash risk: Full-face shield worn over safety goggles. Rationale: For larger quantities or procedures with a high potential for splashing, a face shield provides an additional layer of protection for the entire face.[8]
Skin and Body Protection	Required: Full-length laboratory coat. Rationale: Prevents incidental skin contact.[8]Recommended for larger quantities: Chemical-resistant apron over lab coat. Rationale: Provides an additional barrier against spills and splashes.
Hand Protection	Required: Chemical-resistant gloves (e.g., Nitrile rubber). Rationale: Protects hands from direct contact. Always inspect gloves for tears or holes before use.[2][4] Use proper removal technique to avoid contaminating skin.[2] Change gloves immediately if contact with the chemical is suspected and wash hands thoroughly after handling.
Respiratory Protection	Under Normal Conditions (in Fume Hood): Not required. Rationale: The chemical fume hood provides adequate respiratory protection.[4]Emergency or Large-Scale Use: NIOSH-approved respirator. Rationale: In case of a large spill, ventilation failure, or when handling large quantities that may generate significant dust, a respirator with an appropriate cartridge (e.g., type ABEK) may be necessary.[4] A lab-specific risk assessment must determine the exact requirements.

Operational Plan: Step-by-Step Handling & Disposal

Adherence to a strict, methodical workflow is essential for safety and experimental integrity.

Workflow for PPE Selection and Use

The following diagram outlines the decision-making process for ensuring adequate protection when working with 3-(Cyclopropylamino)-pentanoic acid.

Caption: A workflow for risk assessment, PPE selection, and safe handling.

Experimental Protocol: Safe Handling Procedures

• Preparation:

  • Ensure the chemical fume hood is operational and the sash is at the indicated safe working height.

  • Assemble all necessary equipment (spatulas, weigh boats, glassware) inside the fume hood to minimize movement in and out of the containment area.

  • Don all required PPE as outlined in the table above.

• Aliquotting and Handling:

  • Carefully open the container inside the fume hood.

  • Use a dedicated spatula to transfer the solid. Avoid creating dust clouds by handling the material gently.

  • If making a solution, slowly add the acid to the solvent while stirring. If diluting with water, always add the acid to the water, never the other way around, to control any exothermic reaction.[7]

• Post-Handling and Cleanup:

  • Securely close the primary container.[9]

  • Decontaminate the work surface with an appropriate solvent and then wash with soap and water.[8]

  • Decontaminate any reusable equipment.

  • Remove PPE carefully, avoiding contact with the exterior of contaminated items. Dispose of single-use items in the designated waste stream.

  • Wash hands thoroughly with soap and water.

Storage & Disposal Plan

• Storage: Store 3-(Cyclopropylamino)-pentanoic acid in a tightly closed container in a cool, dry, and well-ventilated area.[3][4] Store away from incompatible materials such as strong bases and oxidizing agents.[1][7]

• Disposal: All waste, including contaminated gloves, weigh boats, and excess chemical, must be disposed of as hazardous chemical waste.[9]

  • Collect waste in a designated, properly labeled, and sealed container.[9]

  • Do not pour chemical waste down the drain.[2][8]

  • Follow all institutional, local, state, and federal regulations for hazardous waste disposal. Often, this involves dissolving the material in a combustible solvent for incineration by a licensed waste disposal company.[8]

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[3][4]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give plenty of water to drink. Seek immediate medical attention.[4]

By integrating this expert-level understanding of the potential hazards with a disciplined, procedure-based approach to engineering controls and PPE, researchers can handle 3-(Cyclopropylamino)-pentanoic acid with a high degree of safety and confidence.

References

• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Carboxylic Acid. Available at: [Link]

• NextSDS. (n.d.). 3-(cyclopentylamino)propanoic acid hydrochloride — Chemical Substance Information. Retrieved March 25, 2026, from [Link]

• PubChem. (n.d.). 3-Cyclopropyl-3-(propylamino)pentanoic acid. National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

• PubChem. (n.d.). 3-Cyclopentyl-3-(cyclopropylamino)propanoic acid. National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

• Weizmann Institute of Science Safety Unit. (n.d.). Standard laboratory safe handling/storage requirement. Retrieved March 25, 2026, from [Link]

• PubChem. (n.d.). 3-Cyclopentyl-3-(cyclopropylamino)butanoic acid. National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]

• NextSDS. (n.d.). 3-(cyclopentylformamido)propanoic acid — Chemical Substance Information. Retrieved March 25, 2026, from [Link]

• An, Z., et al. (2021). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ. Biology Open, 10(2). Available at: [Link]

• An, Z., et al. (2021). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS. PubMed. Available at: [Link]

• Bitesize Bio. (2024, March 7). 10 Golden Rules for Working Safely in the Lab for Biologists. Available at: [Link]

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